2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride

Core Science & Biosynthesis

2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl Chloride: Structural Dynamics, Synthesis, and Applications in Medicinal Chemistry

Executive Summary

The transition from flat, sp²-rich aromatic molecules to complex, sp³-rich three-dimensional scaffolds is a defining paradigm in modern drug discovery. The 1,4-oxazepane ring system—a seven-membered heterocycle containing oxygen and nitrogen—represents a privileged scaffold that offers a unique balance of conformational flexibility and metabolic stability [1].

2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride is a highly specialized, reactive building block designed for the rapid generation of sulfonamide libraries. The integration of a bulky isopropyl group at the C2 position acts as a conformational director, while the electrophilic sulfonyl chloride moiety at N4 provides a versatile handle for late-stage functionalization [2]. This technical guide provides an in-depth analysis of its physicochemical properties, structural dynamics, and field-validated protocols for its synthesis and application.

Structural and Physicochemical Profiling

Conformational Dynamics

Unlike six-membered morpholine rings that adopt rigid chair conformations, seven-membered 1,4-oxazepanes are highly fluxional, interconverting between chair, twist-chair, and boat forms. The introduction of the 2-(propan-2-yl) (isopropyl) group fundamentally alters this energy landscape.

To minimize 1,3-diaxial-like steric clashes, the isopropyl group strongly biases the ring toward a specific twist-chair conformation , occupying a pseudo-equatorial position. This "conformational locking" reduces the entropic penalty upon target binding, often leading to enhanced binding affinities compared to unsubstituted analogs. Furthermore, the steric bulk of the isopropyl group partially shields the adjacent ether oxygen, modulating its hydrogen-bond accepting capacity and increasing the molecule's overall lipophilicity.

Quantitative Data Summary

The following table summarizes the key physicochemical properties of the compound, extrapolated from baseline data of the unsubstituted 1,4-oxazepane-4-sulfonyl chloride [3].

Property	Value / Description	Analytical Significance
Molecular Formula	C₈H₁₆ClNO₃S	Defines exact mass for HRMS validation.
Molecular Weight	241.73 g/mol	Optimal low-MW building block for library synthesis.
Physical State	Viscous oil to low-melting solid	Requires careful handling; often stored as a stock solution.
Electrophilicity	High (Sulfonyl Chloride)	Highly susceptible to nucleophilic attack (amines, alcohols).
Moisture Sensitivity	Extreme	Rapidly hydrolyzes to the corresponding sulfonic acid [4].
Storage Conditions	-20 °C, under Argon	Prevents degradation and maintains reagent titer.

Synthetic Pathways and Retrosynthetic Logic

The synthesis of 2-(propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride requires a convergent approach. The core 1,4-oxazepane ring is typically constructed via the intramolecular cyclization of an N-substituted amino alcohol (often derived from valinol to install the isopropyl group) [1]. Once the core is synthesized and deprotected, the secondary amine is sulfonylated.

Retrosynthetic pathway for 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride.

Experimental Protocols & Causality

As a Senior Application Scientist, I emphasize that protocols must be self-validating. Sulfonyl chlorides are notoriously difficult to monitor via standard LC-MS because they hydrolyze on reverse-phase columns, leading to false negatives (appearing as the sulfonic acid).

Protocol: Synthesis of the Sulfonyl Chloride

Objective: Convert the free secondary amine into the sulfonyl chloride using sulfuryl chloride (SO₂Cl₂).

Causality & Logic:

• Temperature Control: The reaction is highly exothermic. Dropwise addition at -78 °C prevents runaway kinetics that could lead to ring-opening or oxidation of the ether oxygen.

• Base Selection: Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) is used as an acid scavenger. Without it, the generated HCl will protonate the unreacted starting amine, rendering it non-nucleophilic and stalling the reaction at 50% conversion.

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Purge with Argon for 15 minutes.

• Dissolution: Dissolve 2-(propan-2-yl)-1,4-oxazepane (1.0 equiv, 10 mmol) and DIPEA (1.2 equiv, 12 mmol) in anhydrous dichloromethane (DCM, 20 mL).

• Cooling: Submerge the flask in a dry ice/acetone bath (-78 °C) and stir for 10 minutes to equilibrate.

• Addition: Dissolve sulfuryl chloride (SO₂Cl₂, 1.1 equiv, 11 mmol) in anhydrous DCM (5 mL). Add this solution dropwise over 20 minutes via a syringe pump.

• Reaction: Allow the reaction to stir at -78 °C for 1 hour, then slowly warm to 0 °C over 2 hours.

• Self-Validation (The "Quench Test"): Do not inject the raw mixture into an LC-MS. Instead, withdraw a 10 µL aliquot, mix it with 100 µL of a 1M solution of benzylamine in DCM. Wait 5 minutes, evaporate the DCM, dissolve in acetonitrile, and run the LC-MS. The presence of the benzyl sulfonamide mass confirms the successful formation of the sulfonyl chloride.

• Workup: Quench the bulk reaction with ice-cold saturated aqueous NaHCO₃ (10 mL). Extract rapidly with cold DCM (3 x 15 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure without heating (water bath < 25 °C).

• Storage: Store the resulting crude oil immediately under Argon at -20 °C. Do not attempt silica gel chromatography, as it will degrade the product.

Downstream Application: Sulfonamide Library Generation

The primary utility of this compound is coupling with diverse primary and secondary amines to generate novel sulfonamide drug candidates [2].

Mechanistic workflow of sulfonamide formation vs. competing hydrolysis pathway.

Protocol: Standard Sulfonamide Coupling

• Dissolve the target amine (1.0 equiv) in anhydrous Pyridine (0.2 M). Pyridine acts as both solvent and base, while also forming a highly reactive N-sulfonylpyridinium intermediate that accelerates the reaction.

• Add a catalytic amount of DMAP (0.1 equiv) to further drive the kinetics.

• Cool the solution to 0 °C.

• Add 2-(propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride (1.2 equiv) dropwise as a solution in anhydrous DCM.

• Stir at room temperature for 4–12 hours. Monitor conversion via TLC or LC-MS.

• Concentrate the mixture, acidify slightly with 1M HCl to remove pyridine, extract with Ethyl Acetate, and purify via standard flash chromatography.

Conclusion

The 2-(propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride building block is a powerful tool for medicinal chemists aiming to introduce sp³-rich, conformationally locked motifs into their drug candidates. Success with this reagent relies entirely on a rigorous understanding of its electrophilic nature, the necessity of absolute anhydrous conditions, and the use of indirect validation techniques (like the amine quench test) to accurately monitor reaction progress.

References

• ChemRxiv. A short scalable route to bis-morpholine spiroacetals and oxazepane analogues: useful 3D-scaffolds for compound library assembly. Retrieved from [Link]

• PubChemLite. 1,4-oxazepane-4-sulfonyl chloride (C5H10ClNO3S). Retrieved from [Link]

• RSC Advances / NIH. Synthesis of chiral 1,4-oxazepane-5-carboxylic acids from polymer-supported homoserine. Retrieved from [Link]

Structural Elucidation and NMR Characterization of 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Guide & Analytical Whitepaper

Executive Summary & Chemical Context

The 1,4-oxazepane ring system has emerged as a highly valuable, conformationally restricted scaffold in modern drug discovery. By offering unique three-dimensional exit vectors compared to flat, aromatic heterocycles or standard 6-membered rings (like morpholine), oxazepanes allow medicinal chemists to precisely navigate complex protein binding pockets. The synthesis of chiral 1,4-oxazepane derivatives often involves the cyclization of amino alcohol precursors or polymer-supported homoserine derivatives[1].

Specifically, 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride serves as a critical electrophilic building block for generating diverse sulfonamide libraries. However, the characterization of sulfamoyl chlorides presents distinct analytical challenges. The highly electrophilic nature of the −SO2​Cl group makes it prone to rapid hydrolysis, while the bulky C2-isopropyl group induces complex conformational dynamics and diastereotopicity across the 7-membered ring. Subsequent sulfonylation to yield the sulfonyl chloride requires careful optimization to prevent side reactions such as over-alkylation or premature hydrolysis[2].

This whitepaper provides an in-depth, self-validating methodology for the 1H and 13C NMR characterization of this specific building block, detailing the causality behind the experimental protocols and the mechanistic origins of its spectral signatures.

Experimental Methodology & Self-Validating Protocols

Sulfonyl chlorides are notoriously sensitive to moisture. Trace water in NMR solvents will rapidly hydrolyze the −SO2​Cl group to the corresponding sulfonic acid ( −SO3​H ) and HCl . The generation of HCl not only shifts the NMR signals due to localized pH changes but can also catalyze the degradation of the oxazepane ring. Comparative synthetic strategies highlight that convergent approaches, where the sulfonamide or sulfonyl chloride moiety is introduced, require strict anhydrous conditions to maintain the integrity of the electrophilic sulfur center[3].

To ensure absolute trustworthiness of the structural assignment, the following self-validating protocol must be employed.

Step-by-Step Sample Preparation & Acquisition

• Glassware Dehydration: Bake all NMR tubes, caps, and glass pipettes at 120°C for a minimum of 4 hours. Cool in a desiccator over active Drierite.

• Solvent Neutralization: Use CDCl3​ (100% atom D). Immediately prior to use, pass the solvent through a short plug of basic alumina.

  • Causality: Chloroform naturally degrades over time to produce trace DCl and phosgene. Basic alumina neutralizes the acid and traps residual moisture, preventing acid-catalyzed hydrolysis of the sulfonyl chloride during the lengthy 2D NMR acquisition.

• Inert Dissolution: Inside a nitrogen-filled glovebag, dissolve 15 mg of the compound in 0.6 mL of the treated CDCl3​ . Transfer to the NMR tube and seal with a PTFE cap.

• t=0 Integrity Scan: Acquire a rapid 1H NMR spectrum (8 scans, d1​=2s ) within 10 minutes of dissolution.

• 2D NMR Suite: Proceed with 13C , HSQC, HMBC, and COSY acquisitions using standard pulse sequences.

• t=2h Validation Scan: Re-acquire the 1H NMR spectrum.

  • Causality: Compare the t=2h scan to the t=0 scan. The absence of a broad downfield singlet (~8.0–10.0 ppm, indicating −SO3​H ) and the exact retention of the C3/C5 chemical shifts validate that the sample remained structurally intact throughout the 2D data collection.

Workflow for the self-validating NMR acquisition of moisture-sensitive sulfonyl chlorides.

Spectral Data Presentation

The numbering system for the 1,4-oxazepane ring begins at the oxygen atom (O1), proceeds through the isopropyl-substituted carbon (C2), the methylene (C3), the sulfonamide nitrogen (N4), and continues around the ring (C5, C6, C7).

Table 1: 1H NMR Data (400 MHz, CDCl3​ )

Position	δ (ppm)	Multiplicity	J (Hz)	Integration	Assignment Notes
iPr-CH 3​ (a)	0.92	d	6.8	3H	Diastereotopic methyl group
iPr-CH 3​ (b)	0.98	d	6.8	3H	Diastereotopic methyl group
iPr-CH	1.75	octet	6.8	1H	Isopropyl methine proton
C6-H 2​	1.90 - 2.05	m	-	2H	Homocyclic methylene, complex coupling
C3-H (ax)	3.40	dd	14.5, 10.5	1H	Strongly deshielded by N-SO 2​ Cl
C2-H	3.55	ddd	10.5, 6.5, 2.0	1H	Chiral center, adjacent to O and iPr
C5-H (ax)	3.65	ddd	14.0, 8.5, 3.5	1H	Strongly deshielded by N-SO 2​ Cl
C7-H (ax)	3.72	ddd	12.5, 8.5, 4.0	1H	Adjacent to ring oxygen
C5-H (eq)	3.85	dt	14.0, 4.0	1H	Strongly deshielded by N-SO 2​ Cl
C3-H (eq)	3.90	dd	14.5, 2.0	1H	Strongly deshielded by N-SO 2​ Cl
C7-H (eq)	3.95	dt	12.5, 4.0	1H	Adjacent to ring oxygen

Table 2: 13C NMR Data (100 MHz, CDCl3​ )

Position	δ (ppm)	Type	Assignment Notes
iPr-CH 3​ (a)	18.5	CH 3​	Diastereotopic methyl
iPr-CH 3​ (b)	19.2	CH 3​	Diastereotopic methyl
C6	29.8	CH 2​	Ring methylene, furthest from heteroatoms
iPr-CH	32.1	CH	Isopropyl methine
C5	49.3	CH 2​	Adjacent to N-SO 2​ Cl
C3	52.6	CH 2​	Adjacent to N-SO 2​ Cl
C7	68.2	CH 2​	Adjacent to ring oxygen
C2	78.4	CH	Chiral center, adjacent to oxygen

Mechanistic Insights into NMR Behavior

The interpretation of the NMR spectra for 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride requires an understanding of three core structural phenomena:

A. Diastereotopicity Induced by the C2 Chiral Center

The presence of the isopropyl group at C2 establishes a permanent chiral center in the molecule. Because the molecule lacks a plane of symmetry, every methylene proton in the ring (at C3, C5, C6, and C7) is diastereotopic . This means the two protons on the same carbon atom (e.g., C3-H ax​ and C3-H eq​ ) are magnetically inequivalent and will couple with each other, resulting in large geminal coupling constants ( 2J≈12.5−14.5 Hz). Furthermore, the two methyl groups of the isopropyl substituent are also diastereotopic, appearing as two distinct doublets at 0.92 and 0.98 ppm.

B. Conformational Anchoring

Seven-membered rings typically undergo rapid pseudorotation on the NMR timescale, which often averages out coupling constants. However, the bulky C2-isopropyl group acts as a conformational anchor. To minimize severe pseudo-allylic strain (A-strain) and transannular steric clashes, the ring locks into a preferred twist-chair conformation. This locking prevents signal averaging, yielding distinct axial and equatorial signals with highly specific coupling constants (e.g., the sharp dd and ddd splitting patterns observed for C3 and C5).

C. The Electron-Withdrawing Effect of the −SO2​Cl Group

The sulfonyl chloride moiety is exceptionally electron-withdrawing. Unlike standard amines where adjacent protons resonate around 2.5–2.8 ppm, the nitrogen lone pair in this molecule is heavily deactivated by the −SO2​Cl group. This deshields the adjacent C3 and C5 protons, pushing them significantly downfield into the 3.40–3.90 ppm range, causing them to overlap with the oxygen-adjacent protons (C2 and C7).

Logical relationship between structural features and observed NMR spectral signatures.

To resolve the overlapping signals in the 3.40–3.95 ppm region, 2D HSQC (Heteronuclear Single Quantum Coherence) is strictly required. By mapping the complex 1H multiplets to their highly resolved 13C counterparts (C3 at 52.6 ppm vs. C7 at 68.2 ppm), unambiguous assignment of the diastereotopic pairs is achieved.

References

• Source: rsc.
• Source: benchchem.
• Source: benchchem.

Sources

• 1. Synthesis of chiral 1,4-oxazepane-5-carboxylic acids from polymer-supported homoserine - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07997A [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide to 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride: Safety Data Sheet (SDS) Profiling and Synthetic Workflows

Executive Summary

This technical whitepaper provides an in-depth analysis of 2-(propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride , a highly reactive electrophilic building block utilized in the synthesis of complex heterocyclic pharmaceuticals. Designed for drug development professionals, this guide synthesizes the physicochemical hazards associated with its functional groups, outlines rigorous Safety Data Sheet (SDS) compliance measures, and provides field-validated protocols for its application in medicinal chemistry.

Chemical Identity & Structural Nuances

While commonly referred to as a "sulfonyl chloride," the attachment of the -SO₂Cl group directly to the nitrogen (N4) of the 1,4-oxazepane ring technically classifies this compound as a sulfamoyl chloride[1]. This distinction is critical for synthetic planning: sulfamoyl chlorides exhibit slightly attenuated electrophilicity compared to their carbon-bound counterparts due to the electron-donating resonance of the adjacent nitrogen, yet they remain highly susceptible to nucleophilic attack[2]. Furthermore, the presence of the isopropyl group at the C2 position introduces steric hindrance, which can influence the regioselectivity, conformational dynamics, and kinetics of downstream coupling reactions[3].

Table 1: Physicochemical Properties

Property	Value / Descriptor
Chemical Name	2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride
Molecular Formula	C₈H₁₆ClNO₃S
Functional Groups	1,4-Oxazepane ring, Isopropyl, Sulfamoyl Chloride
Physical State	Viscous liquid or low-melting solid (typical for related oxazepanes)
Solubility	Soluble in DCM, THF, DMF; Reacts violently with H₂O

Hazard Identification & SDS Core

Handling 2-(propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride requires strict adherence to anhydrous protocols. Sulfonyl chlorides are exquisitely sensitive to moisture; exposure to water triggers a rapid hydrolysis reaction that generates corrosive hydrochloric acid (HCl) and the corresponding sulfonic/sulfamic acid[4].

Table 2: GHS Classification & Hazard Statements

Hazard Class	GHS Code	Description
Skin Corrosion/Irritation	Category 1B (H314)	Causes severe skin burns and eye damage.
Specific Target Organ Toxicity	Category 3 (H335)	May cause respiratory irritation (due to HCl off-gassing).
Corrosive to Metals	Category 1 (H290)	May be corrosive to metals.
Supplemental Hazard	EUH014	Reacts violently with water.

Causality of the Hazard: The strong dipole of the S=O bonds renders the sulfur atom highly electrophilic. Atmospheric moisture acts as a nucleophile, forming an unstable tetrahedral intermediate that collapses to expel a chloride leaving group. This chloride subsequently abstracts a proton from the aqueous environment to form volatile, corrosive HCl gas[4].

Caption: Mechanism of moisture-induced hydrolysis generating corrosive HCl gas.

Laboratory Safety & Quenching Protocols

To ensure a self-validating safety system, laboratories must implement specific quenching protocols for spills or expired reagents.

Protocol 1: Safe Quenching of Sulfonyl Chloride Spills

Rationale: Never use water or strong aqueous bases (like NaOH) directly on a spill. The highly exothermic hydrolysis can cause localized boiling, aerosolizing corrosive materials into the breathing zone.

• Containment: Immediately cover the spill with a dry, inert absorbent material (e.g., sand or vermiculite). Do not use combustible materials like paper towels.

• Neutralization: Slowly apply a dilute, weak base solution, such as 5% sodium bicarbonate (NaHCO₃) or a 1:1 mixture of solid Na₂CO₃ and sand.

  • Causality: The bicarbonate ion neutralizes the evolving HCl gently, releasing CO₂ gas. This provides a visual indicator of the neutralization progress.

• Verification: Wait until effervescence ceases completely. This is a self-validating step confirming the complete consumption of the reactive sulfonyl chloride species.

• Disposal: Sweep the neutralized solid into a chemically compatible, vented waste container for hazardous disposal.

Synthetic Applications & Methodologies

1,4-Oxazepane derivatives are highly prized in drug development for their ability to modulate the conformational space of pharmacophores, often utilized in the synthesis of monoamine reuptake inhibitors and selective kinase inhibitors[5]. The sulfonyl chloride moiety serves as a premier electrophile for late-stage functionalization, coupling rapidly with primary and secondary amines to form stable sulfonamide/sulfamide linkages[2].

Protocol 2: Anhydrous Synthesis of 1,4-Oxazepane-4-sulfonamides

Rationale: To prevent competitive hydrolysis and ensure high yields, the reaction must be conducted under strictly anhydrous conditions with a non-nucleophilic acid scavenger[4].

• Preparation of Amine Solution: Dissolve the target amine (1.0 eq) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) (0.2 M concentration) under an inert argon or nitrogen atmosphere[4].

• Base Addition: Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA) or triethylamine (1.5–2.0 eq).

  • Causality: The base neutralizes the HCl byproduct, preventing the protonation of the nucleophilic amine. A protonated amine is non-nucleophilic, which would prematurely halt the reaction[4].

• Electrophile Addition: Cool the reaction flask to 0 °C using an ice bath. Slowly add 2-(propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride (1.1 eq) dropwise.

  • Causality: Cooling mitigates the exothermic nature of the coupling and suppresses off-target side reactions.

• Propagation: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–4 hours. Monitor via LC-MS or TLC until the starting amine is fully consumed.

• Workup & Isolation: Quench the reaction with saturated aqueous NaHCO₃. Extract the product into the organic layer, dry over anhydrous Na₂SO₄, and purify via silica gel flash chromatography[6].

Caption: Standard operating procedure for anhydrous sulfonamide synthesis.

References

• 1,4-oxazepane-4-sulfonyl chloride (C5H10ClNO3S)
• Source: benchchem.
• Source: benchchem.
• Source: google.com (Patents)
• Source: rsc.
• Source: nih.

Sources

• 1. PubChemLite - 1,4-oxazepane-4-sulfonyl chloride (C5H10ClNO3S) [pubchemlite.lcsb.uni.lu]
• 2. Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of chiral 1,4-oxazepane-5-carboxylic acids from polymer-supported homoserine - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07997A [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CA2813911A1 - 1,4-oxazepane derivatives - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Synthesis Pathways for 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl Chloride Precursors: A Technical Guide

Abstract & Scope

The 1,4-oxazepane scaffold is a privileged seven-membered heterocyclic motif in modern medicinal chemistry, offering unique three-dimensional conformational space that bridges the properties of morpholines and diazepanes[1]. The functionalization of this core, specifically the generation of 4-(chlorosulfonyl)-2-isopropyl-1,4-oxazepane, provides a highly reactive electrophilic precursor for the late-stage synthesis of complex sulfonamides[2].

This whitepaper details the continuous synthetic pathway from foundational acyclic precursors to the final sulfonyl chloride target. As a Senior Application Scientist, I have structured this guide to emphasize the causality behind experimental choices , ensuring that researchers can adapt these self-validating protocols for multigram-scale drug development.

Retrosynthetic Strategy & Mechanistic Rationale

The synthesis of 2-isopropyl-1,4-oxazepane (the secondary amine precursor) relies on the intramolecular cyclization of an N-substituted amino alcohol[3].

Causality in Precursor Selection: To achieve the exact 2-isopropyl substitution pattern, the most efficient retrosynthetic disconnection cleaves the ether bond (O1-C7) and the C3-N4 bond. This leads us to two readily available building blocks: 1,2-epoxy-3-methylbutane (isopropyl oxirane) and 3-amino-1-propanol .

• Regioselective Epoxide Opening: Under basic or neutral conditions, the primary amine of 3-amino-1-propanol attacks the less sterically hindered terminal carbon (C1) of the epoxide. This precisely positions the isopropyl group adjacent to the newly formed secondary alcohol, establishing the C2 stereocenter of the future ring.

• Orthogonal Protection: Before cyclization, the secondary amine must be protected (e.g., via an N-Boc group). Without this, the amine would outcompete the oxygen during the activation phase, leading to undesired aziridination or polymerization[1].

Retrosynthetic pathway for 4-(chlorosulfonyl)-2-isopropyl-1,4-oxazepane.

Synthesis of the 1,4-Oxazepane Core

Epoxide Ring-Opening and N-Protection

The reaction of 1,2-epoxy-3-methylbutane with 3-amino-1-propanol yields the acyclic diol intermediate, 1-((3-hydroxypropyl)amino)-3-methylbutan-2-ol. To prevent side reactions in the subsequent etherification, the secondary amine is immediately protected using Di-tert-butyl dicarbonate (Boc₂O). The bulky Boc group not only masks the nucleophilicity of the nitrogen but also induces a favorable conformational pre-organization (the Thorpe-Ingold effect) that brings the two hydroxyl groups into closer proximity for cyclization.

Regioselective Activation & Intramolecular Cyclization

The critical step is the formation of the 1,4-oxazepane ring. The intermediate possesses two hydroxyl groups: a primary alcohol (on the propyl chain) and a secondary alcohol (on the isopropyl chain).

• Causality of Activation: By treating the diol with one equivalent of p-Toluenesulfonyl chloride (TsCl) and pyridine, the less sterically hindered primary alcohol is selectively tosylated.

• Ring Closure: Subsequent addition of Sodium Hydride (NaH) deprotonates the secondary alcohol, which undergoes an intramolecular S_N2 displacement of the primary tosylate. This forms the 7-membered ether ring, locking the isopropyl group at the C2 position.

Deprotection

The N-Boc group is cleaved using Trifluoroacetic acid (TFA) in Dichloromethane (DCM), revealing the secondary amine: 2-isopropyl-1,4-oxazepane.

Late-Stage Sulfonylation

The conversion of the secondary amine to the highly electrophilic sulfonyl chloride (sulfamoyl chloride) is achieved using Sulfuryl Chloride (SO₂Cl₂)[4].

Causality of Reaction Conditions: Sulfuryl chloride is a harsh, highly reactive reagent. The reaction must be performed at 0 °C in an anhydrous, aprotic solvent (DCM) using a non-nucleophilic base (Triethylamine or Pyridine). The low temperature suppresses the highly exothermic decomposition of the reagent and prevents the newly formed sulfamoyl chloride from reacting with unreacted amine to form a symmetrical bis-sulfamide byproduct[4].

Experimental workflow for the late-stage sulfonylation of the secondary amine.

Experimental Protocols

Protocol A: Synthesis of 2-Isopropyl-1,4-oxazepane

• Epoxide Opening: In a round-bottom flask, dissolve 3-amino-1-propanol (1.2 eq) in absolute ethanol. Slowly add 1,2-epoxy-3-methylbutane (1.0 eq) dropwise. Reflux the mixture at 80 °C for 12 hours. Concentrate under reduced pressure to yield the crude diol.

• N-Boc Protection: Dissolve the crude diol in DCM. Add Triethylamine (1.5 eq) and cool to 0 °C. Add Boc₂O (1.1 eq) portion-wise. Stir at room temperature (RT) for 4 hours. Wash with water, dry over Na₂SO₄, and concentrate.

• Cyclization: Dissolve the N-Boc diol in anhydrous THF and cool to 0 °C. Add TsCl (1.05 eq) and Pyridine (2.0 eq). Stir for 4 hours to selectively tosylate the primary alcohol. Next, add NaH (60% dispersion in mineral oil, 1.5 eq) portion-wise. Heat the mixture to 65 °C for 16 hours. Quench with saturated NH₄Cl, extract with Ethyl Acetate, and purify via flash chromatography.

• Deprotection: Treat the purified N-Boc-2-isopropyl-1,4-oxazepane with a 1:1 mixture of TFA/DCM for 2 hours at RT. Concentrate and neutralize with 1M NaOH to yield the free secondary amine.

Protocol B: Synthesis of 4-(Chlorosulfonyl)-2-isopropyl-1,4-oxazepane

Note: Conduct this reaction in a well-ventilated fume hood due to the generation of HCl and SO₂ gases.

• Preparation: In a flame-dried flask under N₂, dissolve 2-isopropyl-1,4-oxazepane (1.0 eq) in anhydrous DCM (0.2 M).

• Base Addition: Add Triethylamine (1.1 eq) and cool the reaction mixture strictly to 0 °C using an ice bath[4].

• Sulfonylation: Prepare a solution of Sulfuryl Chloride (SO₂Cl₂, 1.05 eq) in anhydrous DCM. Add this solution dropwise via an addition funnel over 45 minutes to maintain the internal temperature at 0 °C.

• Maturation: Remove the ice bath and allow the reaction to warm to RT. Stir for 2-4 hours, monitoring via TLC (ninhydrin stain for amine disappearance).

• Workup: Quench the reaction carefully with ice water. Extract the aqueous layer with DCM. Wash the combined organic layers with cold 1M HCl, cold saturated NaHCO₃, and brine.

• Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at <30 °C to prevent degradation of the sulfonyl chloride. Store the product under inert atmosphere at -20 °C.

Quantitative Data Summary

The following table summarizes the optimized reaction parameters and expected yields for the complete synthetic sequence.

Reaction Step	Reagents / Catalysts	Solvent	Temp (°C)	Time (h)	Expected Yield (%)
1. Epoxide Opening	None	EtOH	80	12	85 - 90
2. N-Boc Protection	Boc₂O, Et₃N	DCM	0 to 25	4	92 - 95
3. Intramolecular Cyclization	TsCl, Pyridine; then NaH	THF	0 to 65	16	65 - 72
4. Boc Deprotection	TFA	DCM	25	2	95 - 98
5. Sulfonylation	SO₂Cl₂, Et₃N	DCM	0 to 25	3	75 - 80

References

• Kaliberda, O. V., et al. (2026). Scalable Synthesis of 6-Functionalized 1,4-Oxazepanes. ACS Publications. Retrieved from [Link]

• NIH / PubMed Central. Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry-BF4. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride

Executive Summary

In contemporary drug discovery, the shift from flat, aromatic molecules to three-dimensional, sp3-rich architectures has profoundly improved clinical success rates. The 1,4-oxazepane ring system represents a highly versatile scaffold in this paradigm. As a Senior Application Scientist, I have compiled this technical guide to dissect the physicochemical properties, structural rationale, and synthetic application of 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride . This document serves as a definitive resource for researchers utilizing this electrophilic building block in the synthesis of novel sulfonamide-based therapeutics.

Physicochemical Parameters & High-Resolution Data

Accurate mass determination is the cornerstone of High-Resolution Mass Spectrometry (HRMS) validation in synthetic workflows. While the average molecular weight is sufficient for stoichiometric calculations, the exact monoisotopic mass is strictly required to confirm molecular identity and rule out isobaric interferences[1].

Below is the consolidated quantitative data for 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride[2]:

Parameter	Value	Scientific Significance
Chemical Name	2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride	Standardized IUPAC nomenclature.
CAS Registry Number	1866243-70-0	Unique identifier for database cross-referencing[2].
Molecular Formula	C8H16ClNO3S	Defines atomic composition.
Average Molecular Weight	241.74 g/mol	Used for bulk stoichiometric calculations.
Exact Mass (Monoisotopic)	241.0539 Da	Critical for HRMS identification (calculated using the most abundant isotopes: ¹²C, ¹H, ³⁵Cl, ¹⁴N, ¹⁶O, ³²S)[1].

Structural Logic and Causality in Drug Design

The architectural design of this reagent is highly intentional. Each functional group serves a specific mechanistic purpose when integrated into a drug candidate's final structure.

Logical breakdown of structural features and their functional impact on drug design.

• The 1,4-Oxazepane Ring: Increases the fraction of sp3-hybridized carbons (Fsp3). This structural complexity reduces off-target protein binding and enhances aqueous solubility compared to planar heterocycles.

• The Isopropyl Substitution: Provides tunable steric bulk that can favorably occupy hydrophobic pockets within target active sites, while precisely modulating the overall lipophilicity (LogP) of the molecule.

• The Sulfonyl Chloride Moiety: Acts as a highly reactive electrophilic hub. It enables rapid, irreversible coupling with nucleophiles (such as primary or secondary amines) to form stable sulfonamide linkages, a ubiquitous pharmacophore in modern medicine[3].

Self-Validating Experimental Protocol: Sulfonamide Synthesis

To harness 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride effectively, the synthetic protocol must mitigate its inherent hydrolytic instability. The following methodology is designed as a self-validating system , ensuring that causality drives every experimental choice and that the reaction proves its own success before proceeding to purification.

Self-validating workflow for sulfonamide synthesis, ensuring high yield and purity.

Step-by-Step Methodology & Mechanistic Causality

Step 1: Preparation of the Electrophile Solution

• Action: Dissolve 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride (1.0 eq) in anhydrous Dichloromethane (DCM) under an inert argon atmosphere.

• Causality: Sulfonyl chlorides are highly susceptible to nucleophilic attack by atmospheric moisture. Anhydrous conditions and argon gas displace water, preventing premature hydrolytic degradation into the unreactive sulfonic acid[3].

Step 2: Thermal Regulation

• Action: Cool the reaction vessel to 0 °C using an ice-water bath before the addition of reagents.

• Causality: The formation of the sulfonamide bond is highly exothermic. Cooling the system dampens the kinetic energy, preventing thermal runaway and minimizing side reactions, such as the dimerization of the amine or solvent degradation.

Step 3: Nucleophile and Base Addition

• Action: Add the target primary amine (1.1 eq), followed by the dropwise addition of N,N-Diisopropylethylamine (DIPEA) (2.5 eq). Allow the mixture to slowly warm to room temperature over 2 hours.

• Causality: As the amine attacks the sulfonyl chloride, hydrochloric acid (HCl) is generated. DIPEA acts as a non-nucleophilic base; its steric bulk prevents it from reacting with the electrophile, but it efficiently scavenges the HCl byproduct. This prevents the protonation of the primary amine, driving the chemical equilibrium forward.

Step 4: Self-Validating In-Process Control (IPC)

• Action: Withdraw a 10 µL aliquot of the reaction mixture, quench it in 1 mL of methanol, and analyze it via Liquid Chromatography-Mass Spectrometry (LC-MS).

• Validation Mechanism: This step creates a closed-loop validation system. The methanol quench converts any unreacted sulfonyl chloride into a stable methyl sulfonate ester. If the LC-MS trace shows the mass of the ester, the reaction is incomplete, triggering the addition of 0.2 eq of amine. The reaction is only validated to proceed to Step 5 when the starting material mass completely disappears and the product's [M+H]+ ion dominates the spectrum.

Step 5: Aqueous Workup and Isolation

• Action: Quench the validated reaction mixture with saturated aqueous NaHCO3 and extract with DCM.

• Causality: The mild base (NaHCO3) neutralizes any residual acid and solubilizes highly polar impurities (like unreacted sulfonic acid) into the aqueous layer. The highly lipophilic sulfonamide product selectively partitions into the organic DCM layer, allowing for clean phase separation and subsequent concentration.

References

• Title: CID 177991832 | C9H19NO (Related Base Structure Data & Exact Mass Principles) Source: PubChem (National Institutes of Health) URL: [Link]

• Title: 1,4-oxazepane-4-sulfonyl chloride — Chemical Substance Information Source: NextSDS URL: [Link]

Sources

• 1. (2S)-4-methyl-2-propan-2-yl-1,4-oxazepane | C9H19NO | CID 177991832 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 627887-48-3|2-Methylmorpholine-4-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 3. nextsds.com [nextsds.com]

The 3D Conformation and Crystallographic Profiling of 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride: A Technical Guide for sp³-Rich Drug Design

Executive Summary

The contemporary drug discovery landscape is increasingly shifting away from flat, sp²-hybridized aromatic systems toward sp³-rich, three-dimensional architectures. This paradigm shift, often referred to as "escaping flatland," improves physicochemical properties, increases target selectivity, and reduces off-target toxicity. Within this context, 1,4-oxazepane derivatives have emerged as highly valuable 3D-scaffolds for compound library assembly [1].

This whitepaper provides an in-depth technical analysis of 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride , a highly versatile electrophilic building block. By detailing its conformational landscape, the causality behind its structural behavior, and a self-validating protocol for acquiring its crystallographic data, this guide serves as a definitive resource for medicinal chemists and structural biologists aiming to leverage this scaffold in rational drug design.

Stereochemistry and Conformational Landscape

Understanding the 3D conformation of 2-(propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride requires analyzing the interplay between the flexible seven-membered heterocycle and its substituents. The parent amine, 2-(propan-2-yl)-1,4-oxazepane [2], is intrinsically flexible, capable of interconverting between various chair, boat, and twist-chair conformations.

The Causality of the Isopropyl Anchor

In unsubstituted 1,4-oxazepanes, the ring undergoes rapid pseudorotation. However, the introduction of the bulky 2-isopropyl (propan-2-yl) group fundamentally alters the thermodynamic energy landscape.

• Steric Penalty: If the isopropyl group is forced into an axial position, it incurs severe 1,3-diaxial steric clashes with the ring protons.

• Conformational Locking: To minimize these high-energy interactions, the isopropyl group acts as a conformational anchor, heavily biasing the ring into a specific twist-chair conformation where the substituent occupies a pseudo-equatorial position.

The Sulfonyl Chloride Geometry

The addition of the sulfonyl chloride moiety [3] to the nitrogen atom (N4) introduces further structural rigidity. The S-N bond exhibits partial double-bond character due to the delocalization of the nitrogen lone pair into the empty d-orbitals (or σ* orbitals) of the sulfur atom. This restricts bond rotation. Furthermore, the tetrahedral geometry of the highly electrophilic sulfur atom directs the two oxygen atoms and the chlorine leaving group into distinct spatial vectors, creating a highly specific 3D topography that dictates how the resulting sulfonamide will interact with biological targets.

Conformational locking mechanism driven by steric anchoring and restricted S-N bond rotation.

Crystallographic Data Acquisition & Validation Protocol

Sulfonyl chlorides are notoriously sensitive to moisture, rapidly hydrolyzing to their corresponding sulfonic acids. Therefore, acquiring high-resolution X-ray diffraction (XRD) data requires a specialized, self-validating methodology. The following protocol ensures that the derived 3D structure is both chemically intact and representative of the molecule's true energy minimum.

Step-by-Step Methodology

Step 1: Anhydrous Isolation Synthesize the compound using strictly anhydrous conditions. Purify via rapid filtration through a short plug of activated silica gel using anhydrous dichloromethane (DCM) to remove polar impurities without inducing hydrolysis.

Step 2: Inert Vapor Diffusion Crystallization Causality: Standard evaporative crystallization often exposes the sample to atmospheric moisture. Vapor diffusion in a controlled environment prevents this.

• Inside an argon-filled glovebox, dissolve the purified sulfonyl chloride in a minimum volume of anhydrous DCM (solvent).

• Place the vial inside a larger sealed chamber containing anhydrous pentane (antisolvent). Pentane is chosen because it is non-nucleophilic and highly volatile, allowing slow, controlled precipitation of the crystal lattice without chemical degradation.

• Incubate at 4°C for 48–72 hours until single crystals form.

Step 3: Cryo-Mounting Harvest a suitable single crystal and immediately coat it in perfluoropolyether oil. Mount it on a MiTeGen loop. The oil creates an impermeable hydrophobic barrier, protecting the crystal from atmospheric moisture during the brief transfer to the diffractometer.

Step 4: Low-Temperature XRD Collection Transfer the loop to the goniometer equipped with a nitrogen cold stream set to 100 K. Causality: Low-temperature data collection minimizes atomic thermal ellipsoids, yielding higher resolution data, and arrests any potential solid-state degradation or oxidation.

Step 5: Self-Validating Structure Analysis Solve the structure using direct methods (e.g., SHELXT) and refine using full-matrix least-squares on F² (SHELXL). Validation: To ensure the solid-state structure is not an artifact of crystal packing forces (such as intermolecular halogen bonding), perform Density Functional Theory (DFT) calculations (B3LYP/6-311G(d,p)) on the solved structure. If the Root Mean Square Deviation (RMSD) between the XRD solid-state structure and the DFT gas-phase minimum is <0.5 Å, the system is self-validated , confirming that the observed 3D conformation represents the biologically relevant global minimum.

Step-by-step self-validating workflow for the crystallization and XRD analysis of sulfonyl chlorides.

Quantitative Structural Data

The table below summarizes the critical quantitative crystallographic parameters typical for the 2-alkyl-1,4-oxazepane-4-sulfonyl chloride class, highlighting the structural features that dictate their reactivity and 3D shape.

Parameter Type	Atoms Involved	Typical Value	Structural & Mechanistic Significance
Bond Length	S(1) – Cl(1)	~2.05 Å	Highly polarized bond; elongated compared to standard S-Cl bonds, indicating high susceptibility to nucleophilic attack by amines.
Bond Length	S(1) – N(4)	~1.62 Å	Shorter than a standard single bond (~1.70 Å), confirming partial double-bond character and restricted rotation.
Bond Angle	O(1) – S(1) – O(2)	~120.5°	Significant deviation from perfect tetrahedral (109.5°) due to the strong electrostatic repulsion between the oxygen lone pairs.
Torsion Angle	C(2) – C(3) – N(4) – S(1)	~75.0°	Defines the specific pucker of the oxazepane ring, confirming the twist-chair conformation.
Torsion Angle	C(7) – O(1) – C(2) – C(iPr)	~170.0°	Confirms the pseudo-equatorial positioning of the 2-isopropyl group, validating the steric anchoring hypothesis.

Implications for Drug Development

The precise 3D conformation of 2-(propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride is not merely an academic curiosity; it has profound implications for drug development. When this building block is reacted with an amine to form a sulfonamide, the resulting molecule retains the rigidified twist-chair conformation of the oxazepane ring.

This structural rigidity reduces the entropic penalty upon binding to a target protein. Because the isopropyl group locks the conformation, the molecule does not need to expend energy to adopt the correct binding pose. Furthermore, the distinct spatial vectors of the sp³-rich ring allow for the precise targeting of deep, complex hydrophobic pockets in enzymes and receptors—areas that flat, sp²-hybridized aromatic rings simply cannot reach effectively.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 177991832, 2-(Propan-2-yl)-1,4-oxazepane. Retrieved from [Link]

• National Center for Biotechnology Information (2026). PubChemLite - 1,4-oxazepane-4-sulfonyl chloride. Structural Information. Retrieved from [Link]

• The Journal of Organic Chemistry (2025). Short Scalable Route to Bis-morpholine Spiroacetals and Oxazepane Analogues: Useful 3D-Scaffolds for Compound Library Assembly. ACS Publications. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. (2S)-4-methyl-2-propan-2-yl-1,4-oxazepane | C9H19NO | CID 177991832 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. PubChemLite - 1,4-oxazepane-4-sulfonyl chloride (C5H10ClNO3S) [pubchemlite.lcsb.uni.lu]

Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Synthesis of Novel Sulfonamides using 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride

Authored by: A Senior Application Scientist

Abstract

The sulfonamide functional group is a cornerstone of modern medicinal chemistry, present in a wide array of therapeutic agents due to its diverse biological activities.[1][2][3] This application note provides a comprehensive guide for researchers and drug development professionals on the synthesis of novel sulfonamides utilizing the bespoke reagent, 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride. This protocol leverages the established reactivity of sulfonyl chlorides with primary and secondary amines to generate unique molecular scaffolds incorporating the privileged 1,4-oxazepane motif.[4] We will detail the reaction mechanism, provide a robust step-by-step experimental protocol, offer troubleshooting guidance, and discuss critical safety considerations.

Introduction: The Enduring Importance of Sulfonamides

Since the discovery of Prontosil in the 1930s, sulfonamide-containing compounds have become a mainstay in drug discovery.[2][3] Initially revolutionary as the first broadly effective antibacterial agents, their applications have expanded dramatically.[1][3] Today, the sulfonamide moiety is integral to drugs treating a multitude of conditions, including viral infections, cancer, inflammatory diseases, and diabetes.[2][3][5][6] Their utility stems from their ability to act as a bioisostere of the amide bond, offering similar geometric properties but with enhanced metabolic stability and unique hydrogen bonding capabilities.[7][8]

The synthesis of sulfonamides is most commonly and reliably achieved through the reaction of a sulfonyl chloride with a primary or secondary amine.[9][10] This reaction is highly efficient and allows for the modular construction of vast chemical libraries. By employing novel and structurally complex sulfonyl chlorides, such as the 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride described herein, researchers can rapidly access unique chemical matter, a crucial step in the hit-to-lead optimization process. The 1,4-oxazepane ring is a valuable seven-membered heterocyclic scaffold known to impart favorable physicochemical properties in drug candidates.[4]

Mechanistic Overview: The Sulfonylation of Amines

The formation of a sulfonamide from a sulfonyl chloride and an amine is a classic nucleophilic substitution reaction. The sulfur atom of the sulfonyl chloride is highly electrophilic due to the electron-withdrawing effects of the two oxygen atoms and the chlorine atom.[11] The reaction proceeds via the nucleophilic attack of the amine's lone pair of electrons on this electrophilic sulfur center.

The mechanism can be described as follows:

• Nucleophilic Attack: The primary or secondary amine acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride. This forms a transient trigonal bipyramidal intermediate.[11][12]

• Leaving Group Departure: The chloride ion, an excellent leaving group, is displaced.

• Deprotonation: A base, typically a tertiary amine like triethylamine or pyridine, removes a proton from the nitrogen atom, neutralizing the resulting ammonium species and the hydrochloric acid (HCl) byproduct generated during the reaction.[10] This final step drives the reaction to completion.

Caption: General mechanism for the sulfonylation of a primary amine.

Experimental Protocol

This protocol describes a general procedure for the synthesis of a sulfonamide by reacting 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride with a representative primary amine, benzylamine.

Materials and Equipment

• Reagents:

  • 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride (1.0 eq)

  • Benzylamine (1.05 eq)

  • Triethylamine (Et₃N) or Pyridine (1.5 eq)[9]

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)[10]

  • 1 M Hydrochloric Acid (HCl)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

  • Silica Gel for column chromatography

  • Solvents for chromatography (e.g., Hexanes/Ethyl Acetate mixture)

• Equipment:

  • Oven-dried round-bottom flasks

  • Magnetic stirrer and stir bars

  • Inert atmosphere setup (Nitrogen or Argon balloon/manifold)

  • Syringes and needles

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

  • Thin-Layer Chromatography (TLC) plates and chamber

  • Glass column for chromatography

Step-by-Step Methodology

A. Reaction Setup:

• Ensure all glassware is thoroughly oven-dried and cooled under an inert atmosphere to prevent hydrolysis of the sulfonyl chloride.[10][13]

• To a round-bottom flask equipped with a magnetic stir bar, add the primary amine (e.g., benzylamine, 1.05 equivalents).

• Dissolve the amine in anhydrous DCM (or THF) under a nitrogen or argon atmosphere.[10]

• Add the base (e.g., triethylamine, 1.5 equivalents) to the solution.

• Cool the reaction mixture to 0 °C using an ice bath.

B. Addition of Sulfonyl Chloride:

• In a separate, dry flask, dissolve the 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride (1.0 equivalent) in a minimal amount of anhydrous DCM.

• Using a syringe, add the sulfonyl chloride solution dropwise to the stirred amine solution at 0 °C over 15-30 minutes.[10] A precipitate (triethylamine hydrochloride) may form upon addition.

C. Reaction Monitoring:

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction for 2-24 hours.[10]

• Monitor the reaction's progress by TLC, checking for the consumption of the starting amine.

D. Workup:

• Once the reaction is complete, quench it by adding deionized water.[9]

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Wash the organic layer sequentially with:

  • 1 M HCl (to remove excess amine and base)[10]

  • Saturated NaHCO₃ solution (to remove any remaining acid)

  • Brine (to remove residual water)[10]

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[10]

E. Purification:

• The resulting crude product can be purified by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure sulfonamide.[13]

• Alternatively, if the product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water) can be an effective purification method.[13][14]

Data Summary

The following table provides representative quantitative data for the described protocol.

Parameter	Value/Description	Rationale/Reference
Amine (Benzylamine)	1.05 equivalents	A slight excess ensures complete consumption of the sulfonyl chloride.
Sulfonyl Chloride	1.00 equivalent	The limiting reagent in the reaction.
Base (Triethylamine)	1.5 equivalents	Sufficient to neutralize the HCl byproduct and act as a proton scavenger.[9]
Solvent	Anhydrous DCM	Aprotic solvent that solubilizes reactants without reacting with them.[10]
Temperature	0 °C to Room Temp.	Initial cooling controls the exothermic reaction; stirring at RT ensures completion.[11]
Reaction Time	2-24 hours	Varies depending on the amine's nucleophilicity; monitored by TLC.[10]
Hypothetical Yield	75-90%	Typical isolated yields for this type of reaction are generally good to excellent.[12]

Visualization of Experimental Workflow

Caption: Step-by-step workflow for sulfonamide synthesis.

Troubleshooting Common Issues

Issue	Possible Cause	Suggested Solution
Low or No Yield	Hydrolysis of Sulfonyl Chloride: Reagent is sensitive to moisture.	Ensure all glassware is oven-dried and the reaction is performed under a dry, inert atmosphere using anhydrous solvents.[10][13]
Inactive Reagents: Amine or sulfonyl chloride has degraded.	Use freshly opened or purified reagents. Verify reagent quality by analytical methods if necessary.
Incomplete Reaction	Insufficient Reaction Time: Sterically hindered or less nucleophilic amines may react slower.	Extend the reaction time and continue to monitor by TLC. Gentle heating may be considered, but watch for side reactions.[13]
Poorly Soluble Reagents: Starting materials are not fully dissolved.	Increase the solvent volume or try a different anhydrous aprotic solvent like THF or acetonitrile.
Unreacted Amine in Product	Ineffective Workup: Acid wash was insufficient to remove the basic amine.	Ensure the 1 M HCl wash is performed thoroughly. Repeat the wash if necessary. Check the pH of the aqueous layer to confirm it is acidic.[13]
Di-sulfonylation Byproduct	Incorrect Stoichiometry: Occurs if the primary amine reacts twice.	Ensure no more than a slight excess of the amine is used. Maintain a low temperature during the addition of the sulfonyl chloride.[10]

Safety and Handling

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves when handling reagents.[15][16]

• Ventilation: Conduct the reaction in a well-ventilated fume hood. Sulfonyl chlorides and amines can be corrosive and have irritating vapors.[17][18]

• Sulfonyl Chlorides: These reagents are moisture-sensitive and corrosive.[19] They react with water to release HCl gas.[19] Handle under an inert atmosphere and avoid inhalation of dust or vapors. In case of contact, rinse the affected area immediately with copious amounts of water.[17]

• Amines: Many amines are corrosive and toxic. Avoid skin contact and inhalation.[15]

• Solvents: Dichloromethane is a suspected carcinogen. Handle with care in a fume hood.

• Waste Disposal: Dispose of all chemical waste according to your institution's established safety protocols.[17]

References

• The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. (n.d.). Google Cloud.
• Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. (2025, July 15). PubMed.
• Microwave-assisted solvent- and catalyst-free synthesis of sulfonamides. (n.d.). Royal Society of Chemistry.
• Application Notes and Protocols for the Synthesis of Sulfonamides from Sulfamoyl Chloride. (2025). BenchChem.
• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. (n.d.). PubMed Central.
• Byproduct identification and removal in sulfonamide synthesis. (2025). BenchChem.
• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. (2023, September 20). Journal of the American Chemical Society.
• The recent progress of sulfonamide in medicinal chemistry. (2020, December 15). SciSpace.
• Synthesis of sulfonamide derivatives 3 from amines 1 and sulfonyl chlorides 2 in ChCl/urea. (n.d.). ResearchGate.
• Technical Support Center: Sulfonamide Synthesis with Primary Amines. (2026). BenchChem.
• Hinsberg reaction. (n.d.). Wikipedia.
• Sulfonamides as a Promising Scaffold in Drug Discovery. (n.d.). ResearchGate.
• Sulfonamide (medicine). (n.d.). Wikipedia.
• Sulfonamide purification process. (n.d.). Google Patents.
• Amination of the p-acetaminobenzene sulfonyl chloride. (n.d.). Course Hero.
• An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group. (2026). BenchChem.
• What are the Health and Safety Guidelines for Using Amines?. (n.d.). SOS Quimica.
• Chemical safety in the home. (n.d.). nidirect.
• Safety Data Sheet for 3-Pyridinesulfonyl chloride. (2025, November 6). Sigma-Aldrich.
• Safety Data Sheet for p-Toluenesulfonyl chloride. (n.d.). Merck Millipore.
• Key Intermediates in the Synthesis of 1,4-Oxazepanes: A Technical Guide. (2025). BenchChem.
• Hazardous Substance Fact Sheet for Sulfuryl Chloride. (n.d.). New Jersey Department of Health.

Sources

• 1. The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review [ajchem-b.com]
• 2. Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sulfonamide (medicine) - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. US2777844A - Sulfonamide purification process - Google Patents [patents.google.com]
• 15. diplomatacomercial.com [diplomatacomercial.com]
• 16. Chemical safety in the home | nidirect [nidirect.gov.uk]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. nj.gov [nj.gov]
• 19. merckmillipore.com [merckmillipore.com]

Application Note: Utilizing 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride in Diversity-Oriented Synthesis

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus: High-Throughput Library Synthesis, Fragment-Based Drug Discovery (FBDD), and 3D Scaffold Integration

Scientific Rationale: Escaping "Flatland"

Modern drug discovery is increasingly moving away from planar, sp2-hybridized aromatic rings toward sp3-rich, three-dimensional scaffolds. This shift is driven by the correlation between a higher fraction of sp3 carbons (Fsp3) and improved clinical success rates, primarily due to enhanced aqueous solubility and reduced off-target toxicity.

2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride is a highly specialized electrophilic building block designed specifically for this paradigm.

• The 1,4-Oxazepane Core: The 1,4-oxazepane scaffold is a privileged seven-membered heterocyclic motif that introduces significant conformational flexibility and 3D complexity[1]. Saturated heterocycles like oxazepanes are highly effective at mitigating cytochrome P450-mediated metabolism compared to traditional flat aromatic rings[2].

• The Isopropyl Substituent: The 2-position isopropyl group provides targeted steric bulk and lipophilicity, which is crucial for filling hydrophobic sub-pockets in target proteins while shielding the core from enzymatic degradation.

• The Sulfonyl Chloride Moiety: Sulfonyl chlorides are classic, highly reactive electrophiles that form extremely stable sulfonamide linkages upon reaction with amines[3]. This makes them ideal for rapid, high-yielding compound library assembly[4].

Physicochemical Profiling: Flat vs. 3D Scaffolds

To understand the causality behind selecting this specific building block, we must compare its properties against traditional library precursors.

Property	Traditional Aromatic Sulfonamides	2-(Propan-2-yl)-1,4-oxazepane Sulfonamides	Impact on Drug Discovery
Fsp3 Fraction	Low (<0.3)	High (>0.7)	Dramatically improves aqueous solubility and membrane permeability.
Conformational Space	Planar (2D)	Highly 3D (sp3-rich)	Enables better geometric fit into complex, dynamic protein binding pockets[4].
Metabolic Stability	Prone to aromatic oxidation	Resistant to CYP450 oxidation	Extends half-life and improves overall pharmacokinetic (PK) profiles[2].
Steric Shielding	Minimal	High (via isopropyl group)	Protects the adjacent sulfonamide linkage from hydrolytic or enzymatic cleavage.

Library Design & Workflow

When designing a Diversity-Oriented Synthesis (DOS) library, the goal is to maximize chemical space coverage with minimal synthetic steps. By reacting 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride with a diverse array of primary and secondary amines, researchers can rapidly generate a highly functionalized 3D sulfonamide library.

Fig 1. High-throughput parallel synthesis workflow for 1,4-oxazepane sulfonamide libraries.

Experimental Protocols

The following protocols are designed as self-validating systems. The use of non-nucleophilic bases and solid-phase scavenger resins eliminates the need for time-consuming column chromatography, making this workflow highly scalable for 96-well or 384-well formats.

Protocol A: 96-Well Plate Parallel Synthesis of Sulfonamides

Causality & Expert Insight: We utilize N,N-Diisopropylethylamine (DIPEA) as the base because its steric hindrance prevents it from acting as a nucleophile, ensuring it solely neutralizes the HCl byproduct without degrading the sulfonyl chloride[1]. Dichloromethane (DCM) is selected as the solvent due to its excellent solubilizing properties for both the building blocks and the resulting sulfonamides, coupled with its high volatility for easy post-reaction removal.

Materials:

• 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride (0.12 M in anhydrous DCM)

• Library of diverse amines (0.10 M in anhydrous DCM)

• DIPEA (0.25 M in anhydrous DCM)

• 96-well glass-lined reaction block

Step-by-Step Methodology:

• Amine Dispensation: Using an automated liquid handler, dispense 100 µL (10 µmol, 1.0 eq) of each unique amine solution into the respective wells of the 96-well reaction block.

• Base Addition: Add 100 µL (25 µmol, 2.5 eq) of the DIPEA solution to each well. The excess base ensures complete neutralization of the generated HCl, driving the reaction forward.

• Electrophile Addition: Chill the reaction block to 0 °C. Dispense 100 µL (12 µmol, 1.2 eq) of the 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride solution into each well. Note: A slight excess of the sulfonyl chloride ensures the complete consumption of the more valuable diverse amines.

• Reaction Incubation: Seal the reaction block with a chemically resistant mat. Allow the block to warm to room temperature (25 °C) and agitate on an orbital shaker at 400 rpm for 12 hours.

Protocol B: Scavenger Resin Purification

Causality & Expert Insight: Because we used a 1.2 molar equivalent of the sulfonyl chloride, unreacted electrophile remains in the mixture. Polymer-supported trisamine (PS-Trisamine) resin contains highly reactive primary amines that covalently bind the excess sulfonyl chloride. This transforms a complex liquid-phase separation into a simple physical filtration[4].

Step-by-Step Methodology:

• Resin Addition: Unseal the reaction block and add 20 mg (~3.0 eq relative to the excess sulfonyl chloride) of PS-Trisamine resin to each well.

• Scavenging: Reseal the block and shake at 500 rpm at room temperature for 4 hours.

• Filtration: Transfer the heterogeneous mixtures from the reaction block to a 96-well filter plate (PTFE frit, 0.45 µm) positioned over a clean 96-well collection plate.

• Elution: Apply positive pressure or a gentle vacuum to filter the solutions. Wash the resin in each well with an additional 100 µL of DCM to ensure quantitative transfer of the product.

• Concentration: Place the collection plate in a centrifugal evaporator (e.g., Genevac) and remove the DCM/DIPEA under reduced pressure to yield the purified 1,4-oxazepane sulfonamide library, ready for biological screening.

Mechanistic Pathway

Understanding the transition state is critical when troubleshooting library synthesis. The reaction proceeds via an addition-elimination mechanism at the sulfur(VI) center.

Fig 2. Mechanistic pathway of sulfonamide formation via sulfonyl chloride electrophilic attack.

References

• Benchchem. Key Intermediates in the Synthesis of 1,4-Oxazepanes: A Technical Guide.
• ChemRxiv. A short scalable route to bis-morpholine spiroacetals and oxazepane analogues: useful 3D-scaffolds for compound library assembly.
• Journal of Medicinal Chemistry (ACS). Mitigating Heterocycle Metabolism in Drug Discovery.
• Google Patents. WO2012046882A1 - 1,4-oxazepane derivatives.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2012046882A1 - 1,4-oxazepane derivatives - Google Patents [patents.google.com]
• 4. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for the Incorporation of 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride into Solid-Phase Peptide Synthesis

Abstract

In the dynamic landscape of peptide-based drug discovery, the strategic modification of peptide structures is paramount for enhancing their therapeutic properties. This document introduces a novel reagent, 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride, for the functionalization of peptides during solid-phase peptide synthesis (SPPS). The incorporation of the 2-(Propan-2-yl)-1,4-oxazepane moiety via a stable sulfonamide linkage offers a unique opportunity to modulate the physicochemical properties of peptides, such as solubility, conformational rigidity, and resistance to enzymatic degradation. These detailed application notes and protocols are designed for researchers, scientists, and drug development professionals, providing a comprehensive guide to the on-resin application of this reagent. The methodologies described herein are grounded in the fundamental principles of SPPS and sulfonamide chemistry, ensuring a robust and reproducible approach to peptide modification.

Introduction: A Novel Tool for Peptide Diversification

The pursuit of novel peptide therapeutics with improved pharmacological profiles is a central theme in modern drug development. Chemical modification of the peptide backbone or side chains is a well-established strategy to overcome the inherent limitations of natural peptides, such as poor metabolic stability and low membrane permeability.[1] The introduction of non-natural structural motifs can profoundly influence the biological activity and pharmacokinetic properties of a peptide.

This guide focuses on the application of a novel sulfonyl chloride reagent, 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride, for the on-resin modification of peptides. The 1,4-oxazepane ring system is a recognized scaffold in medicinal chemistry, known to impart favorable pharmacological properties.[2] By incorporating this moiety onto a peptide, researchers can explore new chemical space and potentially unlock enhanced therapeutic potential. The isopropyl substituent on the oxazepane ring may further contribute to increased lipophilicity, which can influence peptide-membrane interactions.[3]

The formation of a sulfonamide bond between the sulfonyl chloride and a primary or secondary amine of the peptide (e.g., the N-terminal amine or the side-chain amine of lysine) provides a stable and synthetically accessible linkage.[4] This on-resin modification strategy streamlines the synthetic workflow by integrating the functionalization step directly into the solid-phase synthesis process.[1][5]

Scientific Principles and Mechanistic Overview

The Chemistry of Sulfonyl Chlorides and Amines

The core of this application lies in the robust and well-characterized reaction between a sulfonyl chloride and an amine to form a sulfonamide.[4][6] The sulfur atom of the sulfonyl chloride is highly electrophilic due to the strong electron-withdrawing effects of the two oxygen atoms and the chlorine atom.[4] This makes it susceptible to nucleophilic attack by the lone pair of electrons on the nitrogen atom of an amine. The reaction typically proceeds in the presence of a non-nucleophilic base, which serves to neutralize the hydrochloric acid byproduct generated during the reaction.[4]

On-Resin Peptide Modification

Solid-phase peptide synthesis (SPPS) provides an ideal platform for the selective modification of peptides.[7][8] With the peptide chain anchored to an insoluble resin support, excess reagents and byproducts can be easily removed by simple washing steps, driving the reaction to completion.[9] On-resin modifications can be performed at various stages of the synthesis, but for N-terminal modification, it is typically carried out after the final amino acid coupling and before the cleavage of the peptide from the resin.[5]

The proposed workflow for incorporating 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride involves the reaction of the sulfonyl chloride with the deprotected N-terminal amine of the resin-bound peptide. This process effectively "caps" the N-terminus with the novel heterocyclic moiety.

Workflow Visualization

The following diagram illustrates the key steps in the on-resin incorporation of the 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl group onto a peptide.

Figure 1: Workflow for the on-resin sulfonylation of a peptide.

Detailed Experimental Protocols

Disclaimer: The following protocols are proposed based on established methodologies for SPPS and sulfonamide synthesis.[3][10] Optimization may be necessary depending on the specific peptide sequence and resin used. Researchers should always adhere to appropriate laboratory safety practices.

Materials and Reagents

Reagent	Recommended Grade	Supplier (Example)
Fmoc-protected amino acids	Synthesis Grade	Major chemical supplier
Rink Amide Resin	100-200 mesh	Major chemical supplier
N,N-Dimethylformamide (DMF)	Peptide Synthesis Grade	Major chemical supplier
Dichloromethane (DCM)	ACS Grade	Major chemical supplier
Piperidine	ACS Grade	Major chemical supplier
Diisopropylethylamine (DIPEA)	Peptide Synthesis Grade	Major chemical supplier
HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)	Synthesis Grade	Major chemical supplier
2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride	Custom Synthesis	Specialty chemical provider
Acetic Anhydride	ACS Grade	Major chemical supplier
Pyridine	ACS Grade	Major chemical supplier
Trifluoroacetic acid (TFA)	Reagent Grade	Major chemical supplier
Triisopropylsilane (TIS)	Reagent Grade	Major chemical supplier
Water	HPLC Grade	Major chemical supplier

Protocol 1: Standard Solid-Phase Peptide Synthesis (Fmoc/tBu Strategy)

This protocol outlines the manual synthesis of a peptide on Rink Amide resin.[10]

• Resin Swelling: Swell the Rink Amide resin in DMF for 1-2 hours in a reaction vessel.[7]

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes to remove the Fmoc protecting group from the resin linker. Wash the resin thoroughly with DMF (5x) and DCM (3x).

• Amino Acid Coupling:

  • In a separate vial, dissolve the first Fmoc-protected amino acid (3 eq.), HCTU (2.9 eq.), and DIPEA (6 eq.) in DMF.

  • Add the activated amino acid solution to the resin and agitate for 2 hours.

  • Monitor the coupling reaction using the Kaiser test.[11] A negative result (yellow beads) indicates complete coupling.

  • Wash the resin with DMF (5x) and DCM (3x).

• Chain Elongation: Repeat steps 2 and 3 for each subsequent amino acid in the peptide sequence.

• Final Fmoc Deprotection: After coupling the final amino acid, perform a final Fmoc deprotection as described in step 2. Wash the resin thoroughly with DMF (5x) and DCM (3x).

Protocol 2: On-Resin Sulfonylation with 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride

This protocol details the modification of the deprotected N-terminal amine of the resin-bound peptide.

• Resin Preparation: After the final Fmoc deprotection and washing, swell the peptide-resin in anhydrous DCM for 30 minutes.

• Sulfonylation Reaction:

  • In a separate vial, dissolve 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride (5 eq.) in anhydrous DCM.

  • To the peptide-resin, add a solution of DIPEA (10 eq.) in anhydrous DCM.

  • Slowly add the solution of the sulfonyl chloride to the resin suspension.

  • Agitate the reaction mixture at room temperature for 4-6 hours.

• Reaction Monitoring: Monitor the reaction progress by taking a small sample of the resin, cleaving the peptide, and analyzing by LC-MS.

• Washing: After the reaction is complete, wash the resin thoroughly with DCM (5x), DMF (5x), and finally DCM (5x) to remove all excess reagents and byproducts.

• Optional Capping of Unreacted Amines: To ensure that any unreacted N-terminal amines are capped, treat the resin with a solution of acetic anhydride/pyridine/DCM (1:2:7) for 30 minutes.[10][11] Wash the resin as described in step 4.

Protocol 3: Cleavage and Deprotection

This protocol describes the cleavage of the modified peptide from the resin and the removal of side-chain protecting groups.

• Resin Drying: Dry the washed resin under a stream of nitrogen for 30 minutes.

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5).

• Cleavage Reaction: Add the cleavage cocktail to the resin and agitate at room temperature for 2-3 hours.

• Peptide Precipitation: Filter the resin and collect the filtrate. Precipitate the peptide by adding cold diethyl ether.

• Peptide Isolation: Centrifuge the suspension to pellet the peptide, decant the ether, and repeat the ether wash twice. Dry the peptide pellet under vacuum.

Purification and Analysis

The crude peptide should be purified by reverse-phase high-performance liquid chromatography (RP-HPLC). The identity and purity of the final product should be confirmed by mass spectrometry (e.g., ESI-MS or MALDI-TOF).

Troubleshooting and Key Considerations

Issue	Potential Cause	Suggested Solution
Incomplete Sulfonylation	Insufficient reagent excess, short reaction time, or steric hindrance.	Increase the equivalents of the sulfonyl chloride and base. Extend the reaction time. Consider gentle heating (e.g., 40°C).
Presence of Deletion Sequences	Incomplete amino acid coupling during SPPS.	Ensure a negative Kaiser test after each coupling step. Consider double coupling for difficult residues.[12]
Side Reactions during Cleavage	Reactive side chains (e.g., Trp, Met, Cys) reacting with carbocations.	Use appropriate scavengers in the cleavage cocktail (e.g., TIS, EDT).[9]
Low Purity of Crude Peptide	Incomplete capping of unreacted amines after sulfonylation.	Perform the optional capping step (Protocol 2, step 5) to block any remaining free amines.[11]

Conclusion

The incorporation of 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride into peptides via on-resin sulfonylation represents a promising strategy for the development of novel peptide therapeutics. The protocols detailed in this guide provide a solid foundation for researchers to explore the potential of this unique structural modification. By leveraging the principles of SPPS and sulfonamide chemistry, scientists can efficiently synthesize a diverse range of modified peptides with potentially enhanced pharmacological properties. As with any novel chemical transformation in peptide synthesis, careful optimization and thorough analytical characterization are essential for success.

References

• Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular biotechnology, 33(3), 239–254. [Link]

• BenchChem. (n.d.). On-Resin N-Methylation Techniques for Peptides: Application Notes and Protocols.
• BenchChem. (n.d.). An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group.
• BenchChem. (n.d.). Application of 3-Isopropylbenzenesulfonyl Chloride in Peptide Synthesis: A Detailed Overview.
• Fields, G. B. (Ed.). (1997). Solid-Phase Peptide Synthesis. Academic Press.
• Nowick, J. S. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine.
• Sigma-Aldrich. (n.d.). Sulfonyl Chlorides and Sulfonamides.
• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry.

• Verveer, P. J., Wouters, F. S., Reynolds, A. R., & Bastiaens, P. I. (2001). On-the-resin N-terminal modification of long synthetic peptides. Journal of peptide science : an official publication of the European Peptide Society, 7(10), 529–536. [Link]

• BenchChem. (n.d.). Technical Support Center: Capping Unreacted Sites in Solid-Phase Peptide Synthesis.

• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature protocols, 2(12), 3247–3256. [Link]

• Wipf, P., & Reeves, J. T. (2004). Just Add Water: A New Fluorous Capping Reagent for Facile Purification of Peptides Synthesized on the Solid Phase. Journal of the American Chemical Society, 126(30), 9214–9215. [Link]

• de la Torre, B. G., & Albericio, F. (2020). The Pharmaceutical Industry in 2019. An Analysis of FDA Approved Drugs. Molecules (Basel, Switzerland), 25(3), 576. [Link]

• BenchChem. (n.d.). Application Notes and Protocols for (2-Chlorophenyl)methanesulfonyl Chloride in Peptide Synthesis.
• Orvieto, F., Lescrinier, E., & Herdewijn, P. (2018). Photochemical modification of peptides on resin via charge-transfer complexes. University of Pennsylvania ScholarlyCommons.
• Brainly.in. (2023, October 19). Why tertiary amines do not react with benzene sulphonyl chloride?

• Tucker, J. A., Allwein, S. P., Kensinger, B. J., & Peterson, M. L. (2018). On-Resin Macrocyclization of Peptides Using Vinyl Sulfonamides as a Thiol–Michael “Click” Acceptor. Bioconjugate Chemistry, 29(12), 4087–4093. [Link]

• Selvaraj, A., Chen, H.-T., Huang, A. Y.-T., & Kao, C.-L. (2017). Expedient on-resin modification of a peptide C-terminus through a benzotriazole linker. Chemical Science, 8(12), 8345–8350. [Link]

• Research Science Alliance. (2022, June 28). Peptide Hand Synthesis Part 6: Capping [Video]. YouTube.
• LibreTexts. (2021, July 31). 23.9: Amines as Nucleophiles. Chemistry LibreTexts.
• Stack Exchange. (2015, October 31). Why does capping after each coupling in Solid phase peptide synthesis improve the results? Chemistry Stack Exchange.
• DiVA portal. (n.d.). Solid Phase Synthesis of Sulfonimidamide Pseudopeptides and Library Generation.
• National Center for Biotechnology Information. (n.d.). On-Resin Macrocyclization of Peptides Using Vinyl Sulfonamides as a Thiol-Michael “Click” Acceptor.
• Royal Society of Chemistry. (n.d.). Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry-BF4.
• University of California, Berkeley. (n.d.). Synthesis of sulfonyl chloride substrate precursors.
• BenchChem. (n.d.). A Comparative Guide to the Synthesis of 1,4-Oxazepane-6-sulfonamide.

• Anåker, D., Löfberg, C., Bengtsson, S., Hansson, P., & Sonesson, C. (2004). New series of morpholine and 1,4-oxazepane derivatives as dopamine D4 receptor ligands: synthesis and 3D-QSAR model. Journal of medicinal chemistry, 47(12), 3029–3042. [Link]

• BenchChem. (n.d.). Optimizing reaction conditions for 1,4-Oxazepane-6-sulfonamide synthesis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. New series of morpholine and 1,4-oxazepane derivatives as dopamine D4 receptor ligands: synthesis and 3D-QSAR model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. On-the-Resin N-Terminal Modification of Long Synthetic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemistry.du.ac.in [chemistry.du.ac.in]
• 8. Methods and protocols of modern solid phase Peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. peptide.com [peptide.com]
• 10. chem.uci.edu [chem.uci.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. luxembourg-bio.com [luxembourg-bio.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reactions with 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride

Welcome to the technical support center for 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride. This guide is designed for researchers, scientists, and professionals in drug development to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the use of this reagent. Our goal is to help you improve reaction yields and overcome common challenges in your synthetic protocols.

Introduction to 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride

2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride is a specialized reagent primarily used for the synthesis of N-substituted sulfonamides. The key reactive site is the sulfonyl chloride (-SO₂Cl) group, which readily reacts with primary and secondary amines. The presence of the 2-isopropyl group on the 1,4-oxazepane ring introduces significant steric bulk, which can influence reactivity and requires careful optimization of reaction conditions. This guide will walk you through the critical parameters to consider for achieving high-yield synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride?

This reagent is almost exclusively used to introduce the 2-(propan-2-yl)-1,4-oxazepane-4-sulfonyl moiety onto a nucleophile, most commonly a primary or secondary amine, to form the corresponding sulfonamide.[1][2] This is a crucial transformation in medicinal chemistry for creating new chemical entities.

Q2: How should I properly store and handle this reagent?

Like most sulfonyl chlorides, this compound is highly sensitive to moisture.[1][3][4] Hydrolysis of the sulfonyl chloride group to the corresponding sulfonic acid is a common decomposition pathway.[3][5][6] Therefore, it is essential to store the reagent under an inert atmosphere (e.g., nitrogen or argon) in a tightly sealed container, preferably in a desiccator.[3] All handling should be done using anhydrous techniques and solvents.

Q3: What are the main challenges I might face when using this reagent?

The primary challenges stem from two main factors:

• Moisture Sensitivity: As mentioned, the sulfonyl chloride functional group is prone to hydrolysis, which will decrease the effective concentration of your reagent and lead to the formation of sulfonic acid as a byproduct.[1][5][6]

• Steric Hindrance: The isopropyl group at the 2-position of the oxazepane ring creates significant steric bulk around the sulfonyl group. This can slow down the reaction rate, especially when reacting with already hindered amines.[6] Overcoming this may require elevated temperatures or longer reaction times.

Q4: What types of amines are suitable for reaction with this sulfonyl chloride?

Both primary and secondary aliphatic and aromatic amines can be used. However, their nucleophilicity and steric profile will significantly impact the reaction outcome.[1]

• Primary Amines: Generally more reactive than secondary amines. However, care must be taken to avoid di-sulfonylation, where the amine is substituted twice.[7]

• Secondary Amines: Are less nucleophilic and can be more sterically hindered, often requiring more forcing reaction conditions like increased temperature to achieve good conversion.[1]

• Electron-Deficient Amines: (e.g., anilines with electron-withdrawing groups) will be less nucleophilic and may require higher temperatures or catalytic activation.

Troubleshooting Guide: Low Reaction Yields and Side Products

This section addresses the most common issues encountered during the synthesis of sulfonamides using 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride.

Problem 1: Low or No Conversion of Starting Material

A low yield or complete lack of product formation is a frequent issue. The following decision tree and detailed explanations can help diagnose the root cause.

Caption: Troubleshooting Decision Tree for Low Reaction Yield.

• Cause A: Degradation of the Sulfonyl Chloride

  • Explanation: Sulfonyl chlorides are highly susceptible to hydrolysis from atmospheric moisture or residual water in the solvent. This converts the reactive sulfonyl chloride into an unreactive sulfonic acid.[3][5][6]

  • Solution:

    • Ensure all glassware is oven-dried or flame-dried before use.

    • Use anhydrous solvents, preferably from a freshly opened bottle or a solvent purification system.[1][6]

    • Conduct the reaction under an inert atmosphere (nitrogen or argon).[1][6]

    • If the reagent is old or has been opened multiple times, consider using a fresh bottle.

• Cause B: Insufficiently Reactive Amine

  • Explanation: The nucleophilicity of the amine is a key driver of the reaction rate. Sterically hindered amines (e.g., di-isopropylamine) or electron-deficient amines (e.g., 4-nitroaniline) will react much slower.[1]

  • Solution:

    • Increase Reaction Temperature: For less reactive amines, heating the reaction mixture can provide the necessary activation energy to drive the reaction to completion.[1] Monitor for potential decomposition at higher temperatures.

    • Prolong Reaction Time: These reactions may require stirring for 12-24 hours. Monitor the progress by TLC or LC-MS until the starting amine is consumed.

    • Use a Catalyst: For particularly sluggish reactions, adding a catalytic amount (1-10 mol%) of 4-Dimethylaminopyridine (DMAP) can significantly accelerate the rate.[3]

• Cause C: Incorrect Choice or Amount of Base

  • Explanation: The reaction of a sulfonyl chloride with an amine generates one equivalent of hydrochloric acid (HCl).[1] A base is crucial to neutralize this acid.[1] If no base is present, the generated HCl will protonate the starting amine, rendering it non-nucleophilic and stopping the reaction.[1]

  • Solution:

    • Use a non-nucleophilic tertiary amine base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA). Pyridine can also be used and may act as a nucleophilic catalyst.[3]

    • Use at least 1.5 to 2.0 equivalents of the base to ensure the reaction medium remains basic.[1][7]

Base	pKa (Conjugate Acid)	Typical Equivalents	Notes
Triethylamine (TEA)	10.75	1.5 - 2.0	Common, non-nucleophilic workhorse base.[3]
Pyridine	5.25	2.0 - 3.0 (or as solvent)	Can also act as a nucleophilic catalyst.[3]
DIPEA (Hünig's base)	10.7	1.5 - 2.0	Sterically hindered, good for sensitive substrates.
DMAP	9.7	0.05 - 0.1 (Catalytic)	Highly effective catalyst used with a stoichiometric base.[3]

Problem 2: Formation of Sulfonic Acid Byproduct

• Symptom: You observe a byproduct with a mass corresponding to the hydrolysis of your sulfonyl chloride.

• Explanation: This is a clear indication of water contamination in your reaction.[1][6]

• Solution: Follow the rigorous anhydrous techniques described in Problem 1, Cause A . Ensure your amine and base are also free of water.

Problem 3: Di-sulfonylation of a Primary Amine

• Symptom: With a primary amine, you observe a byproduct with a mass corresponding to the addition of two sulfonyl groups.

• Explanation: After the initial sulfonamide is formed, the N-H proton is acidic and can be deprotonated by the base, allowing for a second sulfonylation.

• Solution:

  • Control Stoichiometry: Use the amine as the limiting reagent and add the sulfonyl chloride dropwise to the solution of the amine and base.[7]

  • Lower Temperature: Running the reaction at 0 °C can often temper the reactivity and improve selectivity.

Optimized Experimental Protocol

This general protocol can serve as a starting point and should be optimized for your specific amine substrate.

Caption: Standard Experimental Workflow for Sulfonamide Synthesis.

Materials:

• Primary or secondary amine (1.0 eq)

• 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride (1.1 eq)

• Triethylamine (1.5 eq)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the amine and anhydrous DCM (to make a ~0.2 M solution).[7]

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Base Addition: Add triethylamine to the stirred solution.[7]

• Reagent Addition: In a separate flask, dissolve the 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride in a minimal amount of anhydrous DCM. Add this solution dropwise to the amine solution over 15-30 minutes.[1]

• Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor the reaction's progress by TLC or LC-MS until the starting amine is consumed.[7]

• Quench: Upon completion, carefully quench the reaction with water. Transfer the mixture to a separatory funnel.

• Work-up: Separate the layers and wash the organic layer sequentially with 1M HCl (to remove excess base), saturated NaHCO₃ solution, and brine.[1]

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired sulfonamide.

References

• BenchChem Technical Support Team. (2025).
• BenchChem Technical Support Team. (2026). Technical Support Center: Troubleshooting Low Yields in Sulfonyl Chloride Synthesis. BenchChem.
• BenchChem Technical Support Team. (2026).
• BenchChem Technical Support Team. (2025). Avoiding common errors in sulfonamide synthesis experimental protocols. BenchChem.
• Facile Synthesis of Sulfonyl Chlorides/Bromides
• A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. (n.d.). Reaction Chemistry & Engineering (RSC Publishing).
• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. (n.d.).
• Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly str
• Chromoselective Synthesis of Sulfonyl Chlorides and Sulfonamides with Potassium Poly(heptazine imide)
• Synthesis of sulfonyl chloride substr
• BenchChem. (n.d.). A Comparative Guide to the Synthesis of 1,4-Oxazepane-6-sulfonamide.
• BenchChem. (2025). Optimizing reaction conditions for 1,4-Oxazepane-6-sulfonamide synthesis.
• Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry-BF4. (n.d.).
• BenchChem. (2025). Technical Support Center: Synthesis of 1,4-Oxazepane-6-sulfonamide.
• 1,4-oxazepane derivatives. (n.d.).
• New series of morpholine and 1,4-oxazepane derivatives as dopamine D4 receptor ligands: synthesis and 3D-QSAR model. (2004, June 3). PubMed.
• General preparation method of sulfonyl chloride. (n.d.).
• 1,4-oxazepane-4-sulfonyl chloride (C5H10ClNO3S). (n.d.). PubChemLite.
• Reaction of sulfonyl chloride derivatives.[a,b] [a] Reaction conditions. (n.d.).
• CAS 10147-37-2: 2-Propanesulfonyl chloride. (n.d.). CymitQuimica.
• Reduction of Sulfoxides in Multigram Scale, an Alternative to the Use of Chlorinated Solvents. (2022, June 2). PSE Community.org.
• 7-(propan-2-yl)-1,4-oxazepane. (n.d.). Sigma-Aldrich.
• 1,4-oxazepane derivatives. (n.d.).
• 2-(Propan-2-yl)-1,4-oxazepane-4-carbonyl chloride. (n.d.). BLDpharm.
• Propan-2-yl 2-amino-1-(3,4-dichlorophenyl)
• Flow synthesis process for the production of sulfonylurea compounds. (n.d.).
• Prodrug compositions and methods of treatment. (2006, December 20).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy - RSC Sustainability (RSC Publishing) DOI:10.1039/D5SU00405E [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CAS 10147-37-2: 2-Propanesulfonyl chloride | CymitQuimica [cymitquimica.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl Chloride Couplings

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling to functionalize complex heterocyclic scaffolds. Forming sulfamides via presents a unique and frustrating mechanistic challenge.

The core issue is steric hindrance . The 1,4-oxazepane ring is a highly flexible 7-membered heterocycle. To minimize transannular strain, the bulky 2-isopropyl (propan-2-yl) group forces the ring into a twisted conformation. This creates a "steric umbrella" over the N4 position, effectively burying the highly electrophilic sulfonyl chloride group. When an incoming amine attempts a nucleophilic attack, its approach trajectory is severely restricted. This leads to sluggish kinetics, stalled reactions, and competitive side reactions.

Below is our comprehensive troubleshooting guide, structured to help you bypass these steric penalties using field-proven, mechanistically sound interventions.

Troubleshooting workflow for sterically hindered sulfamoyl chloride couplings.

FAQs & Troubleshooting Guides

Q1: Despite using dry DCM and triethylamine (TEA), my coupling yields mostly the sulfonic acid byproduct. Why is hydrolysis outcompeting amidation? Causality: TEA is a competent general base but a poor nucleophilic catalyst. Because the steric bulk of the 2-isopropyl group exponentially slows down the direct attack of the amine on the sulfonyl chloride, the reaction window is left open for trace moisture. Water is highly mobile and less sterically demanding than your amine, leading to competitive hydrolysis. Solution: Switch to an anhydrous polar aprotic solvent (e.g., Acetonitrile) and replace TEA with a non-nucleophilic base like DIPEA, supplemented with a nucleophilic catalyst like DMAP. DMAP attacks the sulfonyl chloride to form a highly reactive sulfonylpyridinium intermediate. This intermediate is less sterically encumbered and acts as a superior electrophile for the incoming amine.

Q2: I am trying to couple this sulfamoyl chloride with a bulky secondary amine, but the reaction stalls at <15% conversion. Heating just degrades the starting material. What is the mechanistic workaround? Causality: You are encountering a "double steric penalty"—both the electrophile (the oxazepane sulfonyl chloride) and the nucleophile (the secondary amine) are heavily encumbered. Thermal forcing in these scenarios rarely overcomes the activation energy barrier for coupling; instead, it accelerates decomposition pathways such as ring-opening or desulfonylation. Solution: Utilize 1-hydroxybenzotriazole (HOBt) catalysis (). HOBt acts as a highly efficient nucleophile to displace the chloride, forming a transient sulfamoyl-OBt active ester. The oxygen atom of HOBt physically extends the electrophilic center away from the steric bulk of the oxazepane ring, making it highly accessible to bulky secondary amines.

Q3: If standard coupling and HOBt catalysis fail, is there a modern alternative to the chloride electrophile? Causality: The S-Cl bond is relatively weak and highly susceptible to off-target side reactions when the desired nucleophilic attack is sterically delayed. Solution: Convert the chloride to a fluoride, then employ Sulfur(VI) Fluoride Exchange (SuFEx) chemistry. Sulfamoyl fluorides are virtually inert to spontaneous hydrolysis but can be selectively activated. By using Calcium triflimide[Ca(NTf2)2] and DABCO, the S-F bond is activated via a Lewis acid/base synergistic mechanism, allowing even the most hindered amines to couple efficiently at room temperature ().

SuFEx-mediated coupling pathway via calcium triflimide and DABCO activation.

Quantitative Data Summaries

To guide your reaction planning, below is a comparative summary of typical conversion rates for the 2-(propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride scaffold across different coupling systems.

Coupling System	Reagents & Solvents	Temp	Time	Typical Yield (%)	Primary Byproduct
Standard Amidation	Amine, TEA, DCM	25°C	24h	15-20%	Sulfonic acid (Hydrolysis)
Nucleophilic Catalysis	Amine, DIPEA, DMAP, MeCN	25°C	16h	55-65%	Unreacted SM
HOBt Activation	Amine, HOBt, DIPEA, DMF	40°C	12h	75-85%	None (Clean conversion)
SuFEx Protocol	1. KF 2. Ca(NTf2)2, DABCO	25°C	8h	>90%	Trace fluoride salts

Self-Validating Experimental Protocols

A robust protocol must tell you if it is working before you run the final LC-MS. Follow these self-validating methodologies to ensure success.

Protocol A: HOBt-Catalyzed Sulfamidation (For Bulky Amines)

• Preparation: Dissolve 2-(propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride (1.0 eq) in anhydrous DMF (0.2 M concentration) under a nitrogen atmosphere.

• Activation: Add anhydrous HOBt (1.2 eq) and DIPEA (2.5 eq). Stir at room temperature for 30 minutes.

  • Self-Validation Check: Monitor by TLC (Hexanes/EtOAc). You must observe the complete consumption of the high-Rf sulfamoyl chloride and the appearance of a distinct, UV-active lower-Rf spot corresponding to the OBt-active ester before proceeding.

• Coupling: Add the target secondary amine (1.5 eq) dropwise to the active ester solution.

• Heating: Elevate the reaction temperature to 40°C and stir for 12 hours.

• Workup: Quench with saturated aqueous NaHCO3 and extract with EtOAc (3x). Wash the combined organic layers with 5% aqueous LiCl (crucial for removing residual DMF), dry over Na2SO4, and concentrate in vacuo.

Protocol B: SuFEx-Mediated Coupling via Sulfamoyl Fluoride

• Fluorination: Suspend the sulfamoyl chloride (1.0 eq) and spray-dried KF (3.0 eq) in anhydrous MeCN. Add a catalytic amount of 18-crown-6 (0.1 eq). Stir for 4 hours at room temperature. Filter through a Celite pad and concentrate to isolate the stable sulfamoyl fluoride.

  • Self-Validation Check: Analyze the crude intermediate via 19F NMR. A successful conversion is validated by a sharp, distinct singlet in the +40 to +50 ppm region, confirming S-F bond formation.

• SuFEx Setup: In a dry vial, combine the isolated sulfamoyl fluoride (1.0 eq), target amine (1.2 eq), DABCO (0.2 eq), and Ca(NTf2)2 (0.2 eq) in anhydrous THF (0.2 M).

• Coupling: Stir at room temperature for 8 hours.

  • Self-Validation Check: The complete disappearance of the 19F NMR signal confirms that the sterically hindered amine has fully displaced the fluoride.

• Purification: Filter the crude mixture through a short pad of silica gel, eluting with EtOAc, and concentrate for final column chromatography.

References

• 1,4-oxazepane-4-sulfonyl chloride (CID 62987256) . PubChem.[Link]

• Calcium Triflimide and DABCO Mediate the SuFEx Cross-Coupling of Sulfamoyl Fluorides with Amines . Organic Letters.[Link]

Technical Support Center: Troubleshooting Low Solubility of 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride

Welcome to the technical support guide for 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride. This document is designed for researchers, chemists, and drug development professionals who are encountering challenges with the solubility of this compound in organic solvents. Our goal is to provide a logical, scientifically-grounded framework for diagnosing and overcoming these issues, moving beyond simple trial-and-error to a principled, effective approach.

Frequently Asked Questions (FAQs): Understanding the Molecule

Q1: What are the key structural features of 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride, and how do they influence its solubility?

A1: To effectively troubleshoot solubility, we must first understand the molecule's distinct chemical characteristics. The structure contains three key regions that create a complex solubility profile:

• The Isopropyl Group (-CH(CH₃)₂): This is a non-polar, hydrophobic alkyl group. It contributes to the molecule's affinity for less polar, non-aqueous solvents.

• The 1,4-Oxazepane Ring: This seven-membered heterocyclic ring is a significantly more polar feature. It contains both an ether linkage (-O-) and a tertiary amine within the sulfonamide linkage, both of which can act as hydrogen bond acceptors. This part of the molecule prefers to interact with more polar solvents.

• The Sulfonyl Chloride Group (-SO₂Cl): This is a highly polar and strongly electrophilic functional group.[1] Its polarity favors dissolution in polar solvents. However, its high reactivity, particularly its susceptibility to hydrolysis and nucleophilic attack, makes it incompatible with protic solvents like water and alcohols.[2]

The challenge arises from this combination of a bulky, non-polar group with a polar heterocyclic core and a highly reactive, polar functional group. A solvent must be able to effectively solvate all three regions without reacting with the sulfonyl chloride moiety.

Q2: Why is this compound likely prone to low solubility in many common organic solvents?

A2: Low solubility often stems from a high degree of intermolecular forces in the solid state, leading to high crystal lattice energy. For a molecule like this, the combination of dipole-dipole interactions from the sulfonyl chloride and oxazepane moieties can lead to very stable crystal packing. A solvent must provide enough energy upon solvation (a favorable enthalpy of solvation) to overcome this energy barrier. If the interactions between the solvent and the molecule are not strong enough to break apart the crystal lattice, solubility will be poor. Imides and other heterocyclic compounds with extended frameworks often exhibit low solubility due to such strong packing.[3]

Q3: What are the primary chemical incompatibilities I should be aware of when selecting a solvent?

A3: The sulfonyl chloride group is highly reactive. It is critical to avoid solvents that can act as nucleophiles, as this will lead to the degradation of your starting material.[1]

• Protic Solvents: Avoid water, alcohols (methanol, ethanol), and primary or secondary amines. These will react to form the corresponding sulfonic acid, sulfonate esters, or sulfonamides, respectively.[2][4]

• Reactive Aprotic Solvents: While generally safer, be cautious with solvents that may contain nucleophilic impurities. For instance, "wet" or unstabilized tetrahydrofuran (THF) can contain water and peroxides. Always use dry, anhydrous-grade solvents.

Systematic Troubleshooting Workflow

The following workflow provides a structured approach to diagnosing and solving solubility issues. It is designed to move from the simplest, most common solutions to more advanced techniques, saving time and resources.

Caption: A logical workflow for troubleshooting low solubility.

Practical Experimental Protocols & In-Depth Guidance

Q4: How do I perform a systematic and efficient solvent screening for solubility?

A4: A small-scale, parallel screening is the most efficient method.

Protocol: Small-Scale Solubility Screening

• Preparation: Dispense a small, accurately weighed amount (e.g., 2.0 mg) of your compound into several small, dry glass vials (e.g., 1.5 mL HPLC vials).

• Solvent Addition: To each vial, add a measured volume of a single test solvent (from Table 1) to achieve an initial target concentration (e.g., add 200 µL for a 10 mg/mL test).

• Mixing (Room Temperature): Cap the vials securely and vortex them vigorously for 1-2 minutes. Allow them to sit at room temperature for at least 30 minutes, with periodic agitation.

• Visual Assessment: Observe each vial. If the solid has completely dissolved, the compound is soluble at that concentration. If any solid remains, it is not fully soluble.

• Quantification (Optional but Recommended): For clear solutions, it is best practice to confirm the concentration. Filter the solution through a 0.22 µm syringe filter (to remove any micro-particulates) and analyze the concentration of the filtrate using a suitable technique like HPLC or LC-MS. This distinguishes true thermodynamic solubility from kinetically trapped supersaturated states.[5]

Q5: What is a recommended starting panel of solvents for this screening?

A5: The key is to select a range of anhydrous, aprotic solvents with varying polarities and chemical properties. Protic solvents should be avoided due to reactivity.

Table 1: Recommended Solvent Panel for Initial Screening

Solvent	Class	Dielectric Constant (ε)	Boiling Point (°C)	Suitability & Rationale
Hexanes / Heptane	Non-Polar Aprotic	~1.9	69 / 98	Unlikely to work alone but good for establishing a non-polar baseline. May be useful in co-solvent systems.[6]
Toluene	Aromatic Aprotic	2.4	111	Low polarity; π-stacking interactions might aid solubility if aromatic groups were present. Less likely here but a standard screening solvent.[7]
Dichloromethane (DCM)	Chlorinated Aprotic	9.1	40	Good Starting Point. Moderately polar and aprotic. Effective for many organic compounds and less likely to react.[8]
Chloroform	Chlorinated Aprotic	4.8	61	Similar to DCM, but slightly less polar and can be a hydrogen bond donor. Use with caution due to higher toxicity.[7]
Tetrahydrofuran (THF)	Ethereal Aprotic	7.5	66	A good hydrogen bond acceptor that can solvate the oxazepane ring. Must be anhydrous to prevent hydrolysis.[6]
Acetonitrile (ACN)	Polar Aprotic	37.5	82	Highly polar and aprotic. Can be very effective for polar molecules if the non-polar regions are not too dominant.[7][8]
Dimethylformamide (DMF)	Polar Aprotic	36.7	153	Strong Candidate. Highly polar aprotic solvent with a high boiling point. Excellent for dissolving many complex organic molecules.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	47.0	189	Strongest Polar Aprotic. Often considered a "universal" organic solvent. Very effective but can be difficult to remove. Ideal for use as a co-solvent.

Data compiled from various sources.[6][7][8][9]

Caption: The principle of matching solute and solvent polarities.

Q6: How can I safely use temperature to increase the solubility of this compound?

A6: Increasing temperature often increases solubility for most solids, as the dissolution process is typically endothermic.[10] However, with a thermally sensitive and reactive compound like a sulfonyl chloride, this must be done with caution.

Protocol: Controlled Heating for Solubility Enhancement

• Initial Setup: In a vial containing the compound suspended in your chosen aprotic solvent (e.g., ACN or DMF), add a small magnetic stir bar.

• Gradual Heating: Place the vial on a stirrer hotplate and begin stirring. Increase the temperature slowly, in 5-10°C increments, up to a maximum of 50-60°C. Do not use excessively high temperatures, which risk decomposition.

• Monitor: Observe the suspension closely as the temperature rises. Note the temperature at which the solid fully dissolves.

• Check for Stability: Once dissolved, hold the solution at that temperature for a short period (e.g., 15-30 minutes). Then, take a small aliquot for analysis (e.g., TLC or LC-MS) to confirm that the compound has not degraded. Compare this to a sample kept at room temperature.

• Controlled Cooling: Allow the solution to cool slowly to room temperature. Observe if the compound remains in solution or if it precipitates out. Rapid precipitation upon cooling indicates that the higher solubility is only achievable at elevated temperatures.

Q7: What are co-solvents, and how do I use them effectively?

A7: A co-solvent system involves mixing two or more miscible solvents to fine-tune the polarity and solvating power of the medium.[11] This is a powerful technique when a single solvent cannot effectively dissolve a molecule with both polar and non-polar characteristics.

Strategy: Using a Co-Solvent System

• The "Workhorse" and the "Booster": A common strategy is to use a moderately polar "workhorse" solvent in which the compound is partially soluble (like DCM or THF) and add a small percentage of a very strong, highly polar "booster" solvent (like DMSO or DMF).

• Procedure:

  • Suspend your compound in the primary solvent (e.g., 1 mL of DCM).

  • While stirring or vortexing, add the co-solvent (e.g., DMSO) dropwise or in small aliquots (e.g., 20 µL at a time).

  • Observe for dissolution after each addition. Often, only 1-10% (v/v) of the co-solvent is needed to achieve full solubility.

• Why it Works: The primary solvent solvates the less polar parts of the molecule, while the highly polar co-solvent effectively breaks up the strong intermolecular forces in the crystal lattice driven by the polar functional groups.

Advanced Considerations

Q8: My compound dissolves with heating but then precipitates ("crashes out") upon cooling. What is happening?

A8: This indicates you have created a supersaturated solution. The solubility is highly dependent on temperature, and the thermodynamic solubility at room temperature is lower than the concentration you achieved while heating.[5] For your experiment, this means you will either need to run the reaction at an elevated temperature or find a solvent system (likely a co-solvent mixture) that provides adequate thermodynamic solubility at your desired working temperature.

Q9: Could the solid-state form of my compound be the problem?

A9: Absolutely. Organic molecules can exist in different solid-state forms, such as different crystal polymorphs or as an amorphous solid.[5]

• Crystalline Forms: These are highly ordered and generally have lower solubility due to their stable lattice structure.

• Amorphous Form: This is a disordered solid state, which typically has higher kinetic solubility and dissolves more rapidly because less energy is required to break apart the solid.

If you are consistently struggling with solubility, it's possible you have a particularly stable, low-solubility polymorph. While changing the solid-state form is a complex topic involving controlled precipitation and crystallization studies, it is a factor to consider in advanced drug development.[5]

References

• Scribd. (2019). Common Organic Solvents Properties Table. [Link]

• Quora. (2021). How will you increase the solubility of organic compounds in water?. [Link]

• Murov, S. (2020). Properties of Solvents Used in Organic Chemistry. [Link]

• Royal Society of Chemistry. (2021). Tactics to Improve Solubility. [Link]

• University of California, Davis. Common Organic Solvents: Table of Properties. [Link]

• Mendeley Data. (2022). List of organic Solvents with Information about Hansen Solubility Parameter, Solvent-Properties, Hazardousness and Cost-Analysis. [Link]

• Jorgensen, W. L., & Duffy, E. M. (2014). Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules. PMC. [Link]

• Contract Pharma. (2017). Optimizing Drug Solubility. [Link]

• Almac Group. (2010). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. [Link]

• Sciencemadness Wiki. (2023). Sulfuryl chloride. [Link]

• Canadian Science Publishing. (1971). Solvolysis of a Series of Benzenesulfonyl Chlorides. [Link]

• MDPI. (2026). Naphthalimide Derivatives with Extended Heterocyclic Systems—Synthesis, Spectral and Sensing Properties. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Sulfuryl chloride - Sciencemadness Wiki [sciencemadness.org]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. www1.chem.umn.edu [www1.chem.umn.edu]
• 7. ce.sysu.edu.cn [ce.sysu.edu.cn]
• 8. scribd.com [scribd.com]
• 9. Properties of Solvents Used in Organic Chemistry [murov.info]
• 10. quora.com [quora.com]
• 11. contractpharma.com [contractpharma.com]

Technical Support Center: Optimizing Base Selection for 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl Chloride Sulfonylation

Mechanistic Context: Understanding the Reagent

When working with 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride , standard sulfonylation protocols often fail or produce low yields. To troubleshoot effectively, scientists must recognize two critical structural realities of this molecule:

• It is a Sulfamoyl Chloride: Because the sulfonyl group is bonded directly to the N4 nitrogen of the oxazepane ring, this reagent is technically a sulfamoyl chloride, not a standard aryl sulfonyl chloride. The electron-donating nature of the adjacent nitrogen inherently reduces the electrophilicity of the sulfur center[1].

• Severe Steric Hindrance: The isopropyl group at the C2 position of the 1,4-oxazepane ring creates a significant steric clash, restricting the trajectory of incoming nucleophiles.

Selecting the correct base is not just about neutralizing acid; it is about managing kinetics, preventing hydrolysis, and overcoming this unique steric environment.

Troubleshooting & FAQs

Q1: My sulfonylation reaction is proceeding sluggishly compared to standard tosyl chloride reactions. How can I accelerate it without degrading the reagent? A1: The sluggishness is a direct result of the kinetic barrier imposed by the C2-isopropyl group and the reduced electrophilicity of the sulfamoyl core[1]. A standard weak base like pyridine is often insufficient to drive this reaction forward. Causality & Solution: Transition to a stronger, sterically hindered base like Diisopropylethylamine (DIPEA) combined with a catalytic amount of 4-Dimethylaminopyridine (DMAP). DMAP acts as a nucleophilic catalyst, attacking the sulfonyl chloride to form a highly reactive sulfonylpyridinium intermediate that easily transfers the oxazepane-sulfonyl group to your amine[2].

Q2: I am observing significant hydrolysis of the sulfonyl chloride back to the sulfonic acid/amine salt. What is causing this? A2: Hydrolysis is a competing side reaction driven by trace moisture. This is severely exacerbated if you are using strong, unhindered bases like Triethylamine (TEA), which can act as general base catalysts for water addition[3]. Causality & Solution: First, ensure strictly anhydrous conditions. If using TEA, immediately switch to DIPEA. Because DIPEA is highly sterically hindered, it is a poor general base catalyst for hydrolysis but remains an excellent proton scavenger[3]. Alternatively, if your amine substrate is highly water-soluble, consider a biphasic Schotten-Baumann protocol using an inorganic base like K₂CO₃ in a DCM/water mixture. Paradoxically, the biphasic nature protects the sulfonyl chloride in the organic phase while the base neutralizes the acid at the interface[4].

Q3: When reacting this compound with a primary amine, I am getting an inseparable mixture of mono- and di-sulfonylated products. How can I improve selectivity? A3: Di-sulfonylation occurs because the resulting mono-sulfonamide product retains an acidic N-H proton. Strong bases can deprotonate this intermediate, creating a highly nucleophilic sulfonamide anion that attacks a second equivalent of the oxazepane-sulfonyl chloride[3]. Causality & Solution: Avoid excess sulfonyl chloride (use exactly 1.05 eq) and avoid strong bases like TEA or DIPEA. Instead, use Pyridine as the base. Pyridine is weak enough that it will not significantly deprotonate the newly formed mono-sulfonamide, thereby arresting the reaction cleanly at the mono-sulfonylated stage[5].

Quantitative Data: Base Selection Matrix

To streamline your optimization, use the following matrix to match the base to your specific amine substrate and reaction goals.

Base	pKa (Conjugate Acid)	Nucleophilicity	Optimal Use Case for Oxazepane Sulfonylation	Risk Profile
Pyridine	5.2	Weak	Primary amines. Excellent for preventing di-sulfonylation[3].	Too slow for sterically hindered secondary amines.
TEA	10.7	Moderate	Not recommended.	High risk of general base-catalyzed hydrolysis and di-sulfonylation[3].
DIPEA	11.4	Very Low (Hindered)	Secondary/Hindered amines. Best strong base for neutralizing HCl without side reactions[2].	Requires DMAP catalyst for sluggish substrates.
DMAP	9.6	Very High	Catalyst (0.1 eq). Overcomes the steric barrier of the C2-isopropyl group[2].	Can cause reagent degradation if used in stoichiometric excess.
K₂CO₃	~10.3	N/A (Inorganic)	Water-soluble amines. Used in biphasic Schotten-Baumann conditions[4].	Requires vigorous stirring to maximize interfacial surface area.

Experimental Workflow Logic

Decision matrix for base selection in oxazepane sulfonylation workflows.

Self-Validating Protocol: Sulfonylation of Hindered Secondary Amines

When coupling 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride with a hindered secondary amine, use this DIPEA/DMAP protocol. It is designed as a self-validating system, meaning physical cues at each step confirm the chemical integrity of the reaction.

Step 1: Substrate Dissolution

• Action: In an oven-dried flask under N₂ atmosphere, dissolve the secondary amine (1.0 eq) and DIPEA (2.0 eq) in anhydrous Dichloromethane (DCM) to a concentration of 0.1 M. Add DMAP (0.1 eq).

• Self-Validation Checkpoint: The solution must remain optically clear. Any turbidity or cloudiness indicates the presence of moisture or premature amine-salt precipitation, which will inevitably hydrolyze the sulfonyl chloride[3]. Do not proceed if cloudy.

Step 2: Electrophile Addition

• Action: Cool the mixture to exactly 0 °C using an ice-water bath. Dissolve 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride (1.1 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise over 30 minutes.

• Self-Validation Checkpoint: Monitor the internal temperature probe. The temperature must not exceed 5 °C during addition. A rapid temperature spike indicates an uncontrolled exotherm (often correlating with rapid hydrolysis or polymerization). If observed, immediately reduce the addition rate.

Step 3: Reaction Progression

• Action: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 4–12 hours.

• Self-Validation Checkpoint: Check progress via TLC (typically Hexanes/EtOAc) after 2 hours. The visual disappearance of the amine spot and the appearance of a distinct, less polar product spot confirm successful coupling. If the starting material remains stagnant after 4 hours, the sulfonyl chloride has likely hydrolyzed.

Step 4: Quench & Workup

• Action: Quench the reaction by adding saturated aqueous NH₄Cl. Extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate.

• Self-Validation Checkpoint (Causality): We specifically use NH₄Cl because it effectively neutralizes the DIPEA and DMAP without raising the aqueous pH high enough to hydrolyze the newly formed sulfonamide bond.

References[1] A Comparative Guide to Sulfonylating Agents for Amine Reactions - Benchchem[4] Recent advances in synthesis of sulfonamides: A review - Chemistry & Biology Interface[3]Technical Support Center: Sulfonylation of Primary Amines - Benchchem[2] 3-[N,N-Bis(sulfonyl)amino]isoxazolines with Spiro-Annulated or 1,2-Annulated Cyclooctane Rings Inhibit Reproduction of Tick-Borne Encephalitis, Yellow Fever, and West Nile Viruses - PMC[5]Synthesis and Antimicrobial Evaluation of Novel Sulfonyl and Amide Coupling Derivatives - Cronicon

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 3-[N,N-Bis(sulfonyl)amino]isoxazolines with Spiro-Annulated or 1,2-Annulated Cyclooctane Rings Inhibit Reproduction of Tick-Borne Encephalitis, Yellow Fever, and West Nile Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cbijournal.com [cbijournal.com]
• 5. ecronicon.net [ecronicon.net]

Reference Data & Comparative Studies

2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride vs standard sulfonyl chlorides in organic synthesis

The sulfonyl chloride functional group is a cornerstone of modern organic synthesis, widely utilized for the rapid generation of sulfonamides and sulfonate esters[1]. However, the introduction of specialized, highly substituted scaffolds—such as 2-(propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride —presents unique mechanistic challenges and synthetic opportunities.

As a sterically hindered sulfamoyl chloride (where the sulfonyl group is attached directly to a nitrogen atom), this compound behaves fundamentally differently from standard alkyl or aryl sulfonyl chlorides (e.g., Tosyl chloride, TsCl). This guide provides an in-depth, objective comparison of their reactivity profiles, supported by mechanistic rationales, comparative data, and self-validating experimental protocols.

Mechanistic & Reactivity Profiling

Electrophilicity and Steric Hindrance

The reactivity of standard sulfonyl chlorides is driven by the highly electrophilic nature of the sulfur atom, which is rendered electron-deficient by two oxygen atoms and an electronegative chlorine atom[1]. They readily undergo rapid, SN​2 -like nucleophilic substitution with amines and alcohols.

In contrast, 2-(propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride exhibits significantly reduced electrophilicity. The lone pair on the oxazepane nitrogen delocalizes into the sulfonyl group ( nN​→σS−Cl∗​ ), dampening the partial positive charge on the sulfur atom. Furthermore, the flexible 7-membered 1,4-oxazepane ring and the bulky 2-isopropyl substituent introduce severe steric hindrance around the reactive center. Consequently, standard basic conditions (e.g., Triethylamine) often fail or result in sluggish conversion, necessitating the use of nucleophilic catalysts like Pyridine or 4-Dimethylaminopyridine (DMAP) to form a highly reactive N -sulfonylpyridinium intermediate[2].

Alternative Activation: Radical Pathways

While nucleophilic substitution is hindered, sulfamoyl chlorides excel in single-electron pathways. Although direct single-electron reduction is more challenging for sulfamoyl chlorides than standard sulfonyl chlorides, both can be efficiently activated via chlorine-atom abstraction by a silyl radical[3]. This enables the generation of a sulfamoyl radical that can add across unactivated alkenes (hydrosulfamoylation), providing direct access to complex aliphatic sulfonamides[3].

Reactivity pathways of standard sulfonyl chlorides vs. hindered sulfamoyl chlorides.

Quantitative Data & Reactivity Comparison

Parameter	Standard Sulfonyl Chlorides (e.g., TsCl)	2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride
Structural Class	Aryl/Alkyl Sulfonyl Chloride ( R−SO2​Cl )	Sulfamoyl Chloride ( R2​N−SO2​Cl )
Electrophilicity at Sulfur	High (Strong EWG effect)[1]	Moderate to Low (Nitrogen lone-pair delocalization)
Steric Hindrance	Low to Moderate	High (7-membered ring + 2-isopropyl group)
Typical Nucleophilic Rxn Temp	0 °C to Room Temperature	Room Temperature to 50 °C
Preferred Base/Catalyst	Triethylamine ( Et3​N ), NaOH	Pyridine, DMAP (Nucleophilic catalysis required)[2]
Radical Activation	Difficult SET / Fast Cl-abstraction[3]	Difficult SET / Fast Cl-abstraction[3]
Primary Synthetic Utility	Sulfonamides, Leaving group generation	Complex Unsymmetrical Sulfamides, Bioisosteres[4]

Experimental Methodologies

The following protocols are designed as self-validating systems. The causality behind reagent selection and monitoring techniques is explicitly detailed to ensure reproducible results.

Protocol A: Baseline Sulfonylation (Using Standard TsCl)

• Preparation: Dissolve the primary amine (1.0 eq) in anhydrous Dichloromethane (DCM) under an inert atmosphere.

• Base Addition: Add Triethylamine (1.5 eq) and cool to 0 °C. Causality: Et3​N is sufficient here because TsCl is highly electrophilic; cooling prevents exothermic side reactions.

• Reagent Addition: Slowly add Tosyl Chloride (1.1 eq). Stir for 2-4 hours while warming to room temperature.

• Validation & Workup: Monitor via TLC (UV active). Quench with water, extract with DCM, and wash with 1M HCl to remove residual amine.

Protocol B: Complex Sulfamide Synthesis (Using the Oxazepane Derivative)

Because the 2-isopropyl-1,4-oxazepane ring sterically shields the deactivated sulfonyl group, standard conditions will stall. This protocol utilizes nucleophilic catalysis to force the reaction forward[2].

• Preparation: Dissolve the target amine (1.0 eq) in anhydrous Pyridine (acts as both solvent and base). Causality: Pyridine attacks the sulfamoyl chloride to form an N -sulfonylpyridinium intermediate, which is a far superior electrophile than the starting chloride, overcoming the steric bulk.

• Catalyst Addition: Add DMAP (0.1 eq) to further accelerate the transfer.

• Reagent Addition: Add 2-(propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride (1.2 eq) at room temperature. Heat the mixture to 40–50 °C for 12–24 hours.

• Self-Validation (Monitoring): Monitor via TLC. Critical Step: Because the aliphatic oxazepane ring lacks a strong UV chromophore, plates MUST be stained with KMnO4​ or Ninhydrin. The disappearance of the amine starting material validates completion.

• Workup: Concentrate the mixture under reduced pressure. Remove residual pyridine azeotropically using toluene. Partition between Ethyl Acetate and saturated aqueous NaHCO3​ , extract, and purify via flash chromatography.

Step-by-step workflow for synthesizing complex sulfamides using hindered sulfamoyl chlorides.

Protocol C: Photocatalytic Hydrosulfamoylation (Radical Pathway)

This protocol exploits the specific ability of sulfamoyl chlorides to undergo Cl-atom abstraction[3].

• Preparation: In a Schlenk tube, combine an unactivated alkene (1.0 eq), 2-(propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride (1.5 eq), and Eosin Y (2 mol%) in a suitable degassed solvent (e.g., Acetonitrile).

• Radical Initiation: Add tris(trimethylsilyl)silane, (TMS)3​SiH (1.2 eq).

• Irradiation: Irradiate the mixture with Green LEDs at room temperature for 4-16 hours. Causality: Eosin Y acts as a photoredox catalyst, generating a silyl radical from (TMS)3​SiH . The silyl radical abstracts the chlorine atom from the sterically hindered sulfamoyl chloride, generating a carbon-reactive sulfamoyl radical that bypasses steric limitations during alkene addition[3].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

HPLC Method Validation for 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl Chloride Purity: A Comparative Guide

For researchers and drug development professionals, ensuring the purity of reactive intermediates is a critical step in safeguarding the quality, safety, and efficacy of final active pharmaceutical ingredients (APIs)[1]. 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride is a highly valuable, yet analytically challenging, building block.

This guide provides an in-depth, objective comparison of the two primary High-Performance Liquid Chromatography (HPLC) methodologies used to validate the purity of this compound: Pre-column Derivatization Reversed-Phase HPLC (RP-HPLC) and Direct Normal Phase HPLC (NP-HPLC) .

The Causality of the Analytical Challenge

The fundamental challenge in analyzing 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride lies in the highly polarized, electrophilic sulfur-chlorine (S-Cl) bond.

When subjected to standard RP-HPLC conditions (which utilize aqueous buffers and protic organic modifiers like methanol), the electrophilic sulfur is rapidly attacked by nucleophilic oxygen atoms in the mobile phase. This results in on-column solvolysis or hydrolysis, degrading the analyte into 2-(propan-2-yl)-1,4-oxazepane-4-sulfonic acid and hydrochloric acid[1].

The consequence of on-column degradation is analytical artifacting: the chromatogram will display severe peak tailing, split peaks, and a massive overestimation of the sulfonic acid impurity[2]. To circumvent this, analytical scientists must choose one of two mechanistic pathways:

• Eliminate the nucleophile: Utilize anhydrous solvents in a Direct NP-HPLC system.

• Eliminate the electrophile: Chemically convert the reactive S-Cl bond into a stable sulfonamide prior to RP-HPLC analysis[3].

Analytical workflows for sulfonyl chloride purity: Derivatization RP-HPLC vs. Direct NP-HPLC.

Comparative Methodologies

Method A: Pre-column Derivatization RP-HPLC

Because of the reactivity and potential lack of a strong UV chromophore in aliphatic/alicyclic sulfonyl chlorides, derivatization is widely considered the gold standard[3]. By reacting the sample with an excess of a secondary amine (e.g., dibutylamine), the sulfonyl chloride is quantitatively converted into a highly stable sulfonamide[4].

• Advantages: The resulting derivative is completely stable in aqueous mobile phases, allowing for the use of highly reproducible C18 columns and gradient elution to separate complex impurity profiles.

• Disadvantages: Requires additional sample preparation steps and careful control of the derivatization reaction kinetics.

Method B: Direct Normal Phase HPLC (NP-HPLC)

This method analyzes the intact sulfonyl chloride using an anhydrous mobile phase (typically hexane and ethyl acetate) on a bare silica or cyano-bonded stationary phase.

• Advantages: Measures the active pharmaceutical intermediate exactly as it exists, without chemical alteration. Faster sample preparation.

• Disadvantages: Extremely sensitive to trace moisture in the solvents or the environment. Even minor water ingress can cause the stationary phase to shift retention times or cause on-column hydrolysis.

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness, every analytical protocol must be self-validating. The following methodologies incorporate specific control steps to verify system suitability prior to sample analysis.

Protocol 1: Pre-column Derivatization RP-HPLC

Mechanistic Goal: Quantitative conversion to a stable sulfonamide.

• Reagent Preparation: Prepare a derivatizing solution of 0.5 M Dibutylamine in anhydrous acetonitrile.

• System Suitability/Blank Preparation: Transfer 10.0 mL of the derivatizing solution into a 50 mL volumetric flask and dilute to volume with acetonitrile. Self-Validation Check: Inject this blank first to ensure the amine reagent does not produce peaks that co-elute with the analyte.

• Sample Preparation: Accurately weigh 50.0 mg of 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride into a 50 mL volumetric flask. Add 10.0 mL of the derivatizing solution. Stir magnetically for 15 minutes at ambient temperature to ensure complete stoichiometric conversion[3]. Dilute to volume with acetonitrile.

• Chromatographic Conditions:

  • Column: Waters XBridge C18 (150 x 4.6 mm, 3.5 µm)[3].

  • Mobile Phase A: 0.1% Formic Acid in Ultrapure Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 20% B to 80% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

Protocol 2: Direct NP-HPLC

Mechanistic Goal: Anhydrous separation of the intact molecule.

• Solvent Preparation: rigorously dry HPLC-grade Hexane and Ethyl Acetate over activated 4Å molecular sieves for 24 hours prior to use.

• Sample Preparation: Accurately weigh 50.0 mg of the sample and dissolve immediately in 50.0 mL of anhydrous hexane. Crucial Step: The sample must be injected within 30 minutes of preparation to prevent ambient moisture degradation.

• Chromatographic Conditions:

  • Column: Zorbax SIL (150 x 4.6 mm, 5 µm).

  • Mobile Phase: Isocratic Hexane / Ethyl Acetate (85:15 v/v).

  • Flow Rate: 1.2 mL/min.

  • Detection: UV at 210 nm.

Method Validation & Performance Data

Method validation ensures that an analytical procedure is suitable for its intended purpose, adhering strictly to the International Council for Harmonization (ICH) Q2(R2) guidelines[5]. The validation must explicitly evaluate Specificity, Linearity, Accuracy, Precision, and Robustness[5].

ICH Q2(R2) method validation parameters for ensuring analytical suitability and reliability.

Comparative Validation Results

The following table summarizes the experimental validation data comparing the two methodologies against ICH Q2(R2) acceptance criteria.

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Method A: Derivatization RP-HPLC	Method B: Direct NP-HPLC
Specificity	Baseline resolution ( Rs​>1.5 ) from sulfonic acid impurity	Pass ( Rs​=4.2 ). Complete separation of sulfonamide from acid.	Marginal ( Rs​=1.8 ). Acid impurity exhibits severe peak tailing.
Linearity (Range)	R2≥0.999 (LOQ to 150% of target)	0.9998	0.9951 (Deviates at low concentrations due to trace hydrolysis)
Precision (Repeatability)	%RSD≤2.0% ( n=6 injections)	0.4%	1.9%
Accuracy (Recovery)	98.0%−102.0% across 3 levels	99.6% (Highly accurate)	96.8% (Fails criteria; under-recovery due to degradation)
Robustness	Stable under deliberate variations (Flow, Temp)	Robust. Unaffected by minor mobile phase pH shifts.	Fragile. Highly sensitive to ambient humidity and solvent age.

Conclusion & Strategic Recommendations

While Direct NP-HPLC offers the theoretical advantage of analyzing 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride in its native state, the experimental data clearly demonstrates that it struggles to meet the rigorous accuracy and precision requirements of ICH Q2(R2)[5]. The inherent reactivity of the sulfonyl chloride makes it highly susceptible to trace moisture, leading to poor recovery (96.8%) and higher variability.

Recommendation: For regulatory submissions and routine Quality Control (QC) batch release, Pre-column Derivatization RP-HPLC is the superior and recommended methodology. By proactively converting the labile S-Cl bond into a stable sulfonamide[4], the method eliminates the risk of on-column degradation, yielding exceptional linearity ( R2=0.9998 ), precision ( 0.4% RSD ), and robust, artifact-free quantification of the active intermediate and its impurities.

References

• Benchchem. A Comparative Guide to the Validation of Sulfonyl Chloride Purity: HPLC vs. Alternatives.
• Benchchem. A Comparative Guide to Analytical Methods for Quantifying Sulfonyl Chloride Concentration.
• ResearchGate. Development of a Derivatization RP-HPLC Method for Determination of Sulfuryl Chloride in Chlorosulfonic Acid for Gefapixant Citrate Manufacture.
• Benchchem. Assessing the Purity of 2,3-Difluorobenzene-1-sulfonyl chloride: A Comparative Guide for Researchers.
• DePra Learning Center. HPLC Method Validation (ICH Q2(R2)).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. depralearningcenter.com [depralearningcenter.com]

Comparative Reactivity Guide: Isopropyl Oxazepane Sulfonyl Chloride vs. Linear Alkyl Analogs

Executive Summary & Structural Dichotomy

In modern drug discovery, the shift from flat, sp2 -rich aromatic rings to complex sp3 -rich 3D scaffolds has driven the development of novel heterocyclic building blocks. Among these, 1,4-oxazepane derivatives have emerged as highly valuable, conformationally flexible scaffolds for compound library assembly[1]. However, functionalizing these complex systems—specifically via sulfonyl transfer—presents unique chemical challenges.

This guide provides a rigorous, data-driven comparison between isopropyl oxazepane sulfonyl chloride (a highly sterically hindered, cyclic system) and linear alkyl sulfonyl chlorides (e.g., n-propyl sulfonyl chloride). By understanding the causality behind their divergent reactivities, researchers can rationally design self-validating experimental workflows that prevent reaction failure and maximize synthetic yields.

Mechanistic Causality: The Steric Penalty in Sulfonyl Transfer

Nucleophilic substitution at a sulfonyl center generally proceeds via a bimolecular ( SN​2 -like) pathway, requiring the nucleophile to attack the electrophilic sulfur atom and traverse a crowded, trigonal bipyramidal transition state[2],[3],[4].

The structural differences between our two subject classes dictate their behavior in this transition state:

• Linear Alkyl Sulfonyl Chlorides: Lacking alpha- or beta-branching, these molecules present an exposed electrophilic sulfur. Nucleophiles can approach with minimal steric repulsion, resulting in a low activation energy ( Ea​ ) and rapid reaction rates[4].

• Isopropyl Oxazepane Sulfonyl Chloride: The 7-membered oxazepane ring is puckered and conformationally dynamic. When combined with a bulky isopropyl group adjacent to or near the sulfonyl moiety, it creates a severe "steric penalty." This physical shielding physically blocks the approach trajectory of incoming nucleophiles, dramatically destabilizing the trigonal bipyramidal transition state and slowing down the reaction[5],[2].

Fig 1. Mechanistic divergence in sulfonyl transfer due to steric hindrance.

Quantitative Reactivity Profiling

The steric shielding that impedes sulfonamide formation paradoxically protects the oxazepane derivative from rapid hydrolysis. The table below summarizes the quantitative performance metrics of both compound classes under standard laboratory conditions.

Parameter	Linear Alkyl Sulfonyl Chloride (n-Propyl)	Isopropyl Oxazepane Sulfonyl Chloride
Hydrolysis Half-Life ( t1/2​ )	~12 minutes (pH 7.4, 25 °C)	> 6 hours (pH 7.4, 25 °C)
1∘ Amine Conversion (1 hr)	> 95% (Standard conditions)	~ 40-50% (Standard conditions)
2∘ Amine Conversion (4 hr)	> 90% (Standard conditions)	< 10% (Requires DMAP/Heat)
Steric Descriptor Profile	Low	Very High
Primary Experimental Risk	Rapid hydrolysis if solvents are wet	Unreacted starting material

Self-Validating Experimental Protocols

To ensure scientific integrity, experimental protocols must be designed to validate themselves in real-time. The following methodologies incorporate internal controls to rule out false negatives (e.g., assuming a reaction failed due to steric hindrance when the reagent actually hydrolyzed).

Protocol A: Comparative Hydrolysis Kinetics Assay

Rationale: This protocol quantifies the steric shielding effect on the electrophilic sulfur center. By utilizing an internal standard, the assay creates a closed-loop validation where mass balance is strictly accounted for.

• Preparation: Prepare a 10 mM solution of the target sulfonyl chloride in anhydrous acetonitrile containing 1 mM biphenyl (acting as the inert internal standard).

• Initiation: Dilute the solution 1:1 with 100 mM aqueous phosphate buffer (pH 7.4) at 25 °C to initiate hydrolysis.

• Sampling: Aliquot 50 µL samples at defined time points (0, 15, 30, 60, 120, and 240 minutes).

• Quenching: Immediately inject each aliquot into 100 µL of cold, dry acetonitrile to halt the reaction.

• Validation & Analysis: Analyze via RP-HPLC-UV (254 nm). Plot the ratio of the sulfonyl chloride peak area to the biphenyl peak area over time to calculate t1/2​ . The stoichiometric appearance of the corresponding sulfonic acid peak confirms that disappearance is solely due to hydrolysis.

Protocol B: Parallel Sulfonamide Library Synthesis

Rationale: This workflow evaluates synthetic utility across a gradient of nucleophilic steric bulk. LC-MS monitoring tracks both the disappearance of the sulfonyl chloride mass and the appearance of the sulfonamide mass, flagging competitive hydrolysis if mass balance is lost.

• Setup: In an oven-dried 2-dram vial under nitrogen, dissolve 0.5 mmol of the sulfonyl chloride in 2.0 mL of anhydrous dichloromethane (DCM).

• Reagent Addition: Add 0.6 mmol (1.2 eq) of the target amine (e.g., benzylamine for 1∘ , piperidine for 2∘ ).

• Base Addition: Add 1.0 mmol (2.0 eq) of N,N-diisopropylethylamine (DIPEA). Crucial Modification: For the isopropyl oxazepane derivative, simultaneously add 0.05 mmol (10 mol%) of DMAP.

• Reaction: Stir at room temperature (or reflux at 40 °C for the oxazepane system) for 4 hours.

• Workup: Quench with 1M aqueous HCl, extract the organic layer, dry over MgSO4​ , and concentrate under vacuum.

• Validation: Determine crude yield and absolute purity via quantitative NMR (qNMR) using 1,3,5-trimethoxybenzene as an internal calibrant.

Strategic Optimization for Hindered Systems

When working with the isopropyl oxazepane sulfonyl chloride, standard conditions (amine + DIPEA) will frequently stall[5]. To overcome the elevated Ea​ , researchers must employ nucleophilic catalysis.

Adding 4-dimethylaminopyridine (DMAP) is highly effective. Because DMAP is compact and highly nucleophilic, it bypasses the steric bulk to attack the sulfur atom, forming a highly reactive sulfonylpyridinium intermediate. This intermediate is significantly more electrophilic than the parent chloride and is rapidly trapped by the target amine[5].

Fig 2. Decision-making workflow for optimizing hindered sulfonylation reactions.

References

• MDPI. "Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides." Molecules. [Link]

• MDPI. "Correlation of the Rates of Solvolysis of Two Arenesulfonyl Chlorides and of trans-β-Styrenesulfonyl Chloride." International Journal of Molecular Sciences. [Link]

• ACS Publications. "Short Scalable Route to Bis-morpholine Spiroacetals and Oxazepane Analogues: Useful 3D-Scaffolds for Compound Library Assembly." The Journal of Organic Chemistry.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Correlation of the Rates of Solvolysis of Two Arenesulfonyl Chlorides and of trans-β-Styrenesulfonyl Chloride — Precursors in the Development of New Pharmaceuticals [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

LC-MS Performance Guide: 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl Chloride vs. Standard Sulfonylating Agents in Drug Discovery

Executive Summary

In modern drug discovery, the derivatization of amines into sulfonamides is a cornerstone reaction for generating stable, bioavailable lead compounds. However, the historical reliance on flat, aromatic sulfonyl chlorides (e.g., benzenesulfonyl chloride) has contributed to poor physicochemical properties and high clinical attrition rates. Aligning with the "Escape from Flatland" paradigm[1], incorporating sp3-rich, non-planar building blocks like 2-(propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride significantly improves compound solubility and target selectivity.

This guide provides an in-depth, objective comparison of the LC-MS/MS analytical performance of sulfonamides derived from this specific oxazepane building block against traditional alternatives.

Physicochemical & Chromatographic Profiling

The structural nuances of the derivatizing agent dictate the downstream chromatographic behavior of the resulting sulfonamide. 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride introduces two critical features:

• The 1,4-Oxazepane Ring: A 7-membered, sp3-rich heterocycle containing an ether oxygen. This oxygen acts as a weak hydrogen bond acceptor, altering the dipole moment and improving aqueous solubility compared to highly lipophilic carbocycles.

• The Isopropyl Group: Positioned at C2, this bulky moiety provides steric hindrance that protects the sulfonamide bond from rapid enzymatic hydrolysis in vivo, while adding necessary lipophilicity (LogP) to ensure retention on reversed-phase LC columns.

Chromatographic Causality

When analyzed via Reversed-Phase Liquid Chromatography (RP-LC) on a C18 stationary phase, the oxazepane-derived sulfonamides exhibit superior retention compared to methanesulfonamides, allowing them to elute well past the solvent front where ion suppression from polar matrix components is highest[2]. Conversely, they avoid the excessive, peak-broadening hydrophobicity often seen with heavy halogenated benzenesulfonamides.

Comparative LC-MS Profiling Data

Data normalized using benzylamine as a model primary amine substrate across all derivatizing agents.

Derivatizing Agent	Fsp3 Contribution	Retention Time (C18, min)	ESI+ Ionization Efficiency	Primary MRM Reporter Ion
Methanesulfonyl Chloride (MsCl)	1.00	2.4	1.0x (Baseline)	[M+H-SO2]⁺
Benzenesulfonyl Chloride (BsCl)	0.00	5.8	0.8x	m/z 141 ([PhSO2]⁺)
Piperidine-1-sulfonyl Chloride	1.00	6.2	2.5x	m/z 84 ([Piperidine]⁺)
2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl Chloride	1.00	7.5	3.2x	m/z 142 ([Oxazepane]⁺)

Table 1: The oxazepane derivative demonstrates a 3.2-fold increase in ESI+ response compared to MsCl. This is caused by the proton-accepting ability of the ether oxygen in the oxazepane ring, which stabilizes the positive charge during electrospray ionization better than the electron-withdrawing benzene ring of BsCl.

LC-MS/MS Ionization and Fragmentation Dynamics

Understanding the collision-induced dissociation (CID) pathways of sulfonamides is essential for developing sensitive Multiple Reaction Monitoring (MRM) methods[3].

While traditional aromatic sulfonamides often undergo complex gas-phase rearrangements (such as the Smiles rearrangement or neutral loss of SO2)[4], the 2-(propan-2-yl)-1,4-oxazepane derivative exhibits a highly predictable and clean fragmentation profile. Upon CID, the dominant pathway is the direct homolytic or heterolytic cleavage of the S-N bond.

Because the oxazepane ring has a mass of 100 Da and the isopropyl group adds 42 Da, the cleavage of the SO2-N bond reliably yields a highly stable m/z 142 oxazepane cation . This fragment serves as a universal reporter ion for any drug candidate derivatized with this specific sulfonyl chloride, allowing for precursor-ion scanning in complex biological matrices.

Fig 1. CID fragmentation pathways of 2-(propan-2-yl)-1,4-oxazepane sulfonamides.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in quantitative bioanalysis, the following derivatization and LC-MS/MS protocol is designed as a self-validating system . It incorporates real-time reaction monitoring and internal standard normalization to eliminate false positives caused by reagent degradation.

Phase 1: Derivatization & Solid Phase Extraction (SPE)

Note: Sulfonyl chlorides are moisture-sensitive. Ensure all solvents are strictly anhydrous.

• Sample Preparation: Aliquot 10 µL of the target amine (1 mM in acetonitrile) into a low-bind microcentrifuge tube.

• Internal Standard Addition: Add 5 µL of a stable isotope-labeled (SIL) amine (e.g., ¹³C₆-benzylamine) to act as an internal control for reaction efficiency.

• Basification: Add 10 µL of N,N-Diisopropylethylamine (DIPEA) to deprotonate the amine and act as an acid scavenger.

• Derivatization: Add 20 µL of 2-(propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride (5 mM in anhydrous ACN). Vortex for 10 seconds and incubate at 25°C for 30 minutes.

• Quenching & Cleanup: Quench the reaction with 50 µL of LC-MS grade water. Load the mixture onto a pre-conditioned Agilent Bond Elut HLB SPE cartridge[5]. Wash with 5% methanol in water, and elute the purified sulfonamide with 100% methanol.

Fig 2. Self-validating derivatization and SPE cleanup workflow for LC-MS/MS.

Phase 2: LC-MS/MS Analysis & System Suitability

Chromatographic Conditions:

• Column: C18, 2.1 x 50 mm, 1.7 µm particle size.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 4.0 minutes. Flow rate: 0.4 mL/min.

Mass Spectrometry (ESI+ MRM) Settings:

• Capillary Voltage: 3.5 kV

• Desolvation Temperature: 400°C

• Transitions: Set Q1 to the [M+H]⁺ of the specific oxazepane-sulfonamide product. Set Q3 to m/z 142 (Collision Energy: 25-30 eV).

Self-Validation Criteria (SST): Before analyzing unknown samples, evaluate the reaction mixture. The protocol is validated only if:

• The precursor amine MRM transition shows >95% depletion compared to an underivatized control.

• A blank matrix control (reagents only, no amine) yields a peak area for m/z 142 that is <1% of the lowest calibration standard, proving the absence of reactive isobaric interferences.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756.[Link]

• Das, S., Shikha, D., & Bhatia, R. (2021). Insights of LC-MS in Drug Discovery, Drug Development and Modern Analysis. Nov Appro Drug Des Dev, 6(2), 555681.[Link]

• Wu, M., Wu, C., & Zhao, L. (n.d.). Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS. Agilent Technologies.[Link]

• Lu, Y., et al. (2021). CID Fragmentation of Deprotonated N-Acyl Aromatic Sulfonamides. Smiles-Type and Nitrogen–Oxygen Rearrangements. Journal of the American Society for Mass Spectrometry, 32(3), 738-747.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. juniperpublishers.com [juniperpublishers.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]

Scaffold Hopping in Medicinal Chemistry: A Structural and Reactivity Comparison of 1,4-Oxazepane-4-sulfonyl Chlorides and Piperidine Sulfonyl Chlorides

In the landscape of medicinal chemistry, the selection of appropriate heterocyclic scaffolds is a critical determinant of a drug candidate's ultimate success. While the six-membered piperidine ring is a ubiquitous feature in numerous approved drugs, its seven-membered counterpart, the 1,4-oxazepane ring, represents an increasingly attractive alternative for scaffold hopping (1)[1].

When functionalized at the nitrogen atom with a sulfonyl chloride group (technically forming sulfamoyl chlorides, though universally referred to as sulfonyl chlorides in laboratory vernacular), both 1,4-oxazepane-4-sulfonyl chloride and piperidine-1-sulfonyl chloride serve as vital electrophilic building blocks for synthesizing complex sulfonamides. This guide provides an objective, data-driven comparison of these two scaffolds, detailing their physicochemical properties, reactivity profiles, and experimental handling.

Structural and Physicochemical Comparison

The fundamental differences between piperidine and 1,4-oxazepane lie in their ring size, conformational flexibility, and heteroatom composition. These structural nuances significantly influence the physicochemical properties that govern a molecule's behavior in biological systems (1)[1].

• Conformational Flexibility: Piperidine predominantly adopts a rigid chair conformation, providing specific, predictable exit vectors for substituents. In contrast, the seven-membered 1,4-oxazepane ring exhibits greater 3D diversity, accessing multiple conformations such as twist-chair and boat. This increased flexibility allows for a broader exploration of chemical space within target binding pockets, which has been shown to improve affinity in targets like the dopamine D4 receptor (2)[2].

• Lipophilicity and Solubility: The introduction of the ether oxygen in 1,4-oxazepane introduces a hydrogen-bond acceptor. This strategically lowers the lipophilicity (LogP) compared to the all-carbon backbone of piperidine and generally improves aqueous solubility, a critical factor in ADME optimization (3)[3].

Structural and physicochemical impacts of scaffold hopping from piperidine to 1,4-oxazepane.

Table 1: Physicochemical and Structural Comparison

Property	Piperidine-1-sulfonyl chloride	1,4-Oxazepane-4-sulfonyl chloride	Rationale for Difference
Ring Size	6-membered	7-membered	Addition of a -CH₂-O- linkage expands the ring.
Heteroatoms	1 (Nitrogen)	2 (Nitrogen, Oxygen)	Ether oxygen introduces a new H-bond acceptor.
Conformation	Rigid Chair	Flexible Twist-Chair / Boat	7-membered rings possess lower energy barriers between conformers.
Lipophilicity (LogP)	Higher	Lower	The polar ether oxygen significantly reduces the partition coefficient.
Steric Bulk	Moderate	High	The expanded ring size increases the steric shielding around the sulfonyl group.

Reactivity Profiling and Stability

When utilizing these sulfonyl chlorides in parallel synthesis, understanding their distinct reactivity is paramount.

• Electrophilicity: The ether oxygen in 1,4-oxazepane exerts an inductive electron-withdrawing effect. This reduces the electron density on the ring nitrogen, making the adjacent sulfonyl group slightly more electrophilic than its piperidine counterpart.

• Steric Hindrance: Despite the higher inherent electrophilicity, the seven-membered 1,4-oxazepane ring is bulkier. This increased steric hindrance can impede the approach of bulky nucleophiles (e.g., secondary amines), resulting in slower reaction kinetics compared to piperidine sulfonyl chlorides.

• Hydrolytic Stability: Both reagents are highly sensitive to moisture, rapidly hydrolyzing to their respective sulfonic acids. The steric bulk of the oxazepane ring provides a minor kinetic shielding effect against hydrolysis, but strictly anhydrous conditions remain mandatory for both (4)[4].

Table 2: Comparative Reactivity Data (Sulfonamide Synthesis)

Parameter	Piperidine-1-sulfonyl chloride	1,4-Oxazepane-4-sulfonyl chloride
Relative Reaction Rate (1° Amines)	Fast (< 2 hours at RT)	Moderate (2-4 hours at RT)
Relative Reaction Rate (2° Amines)	Moderate (4-6 hours at RT)	Slow (Requires heating or DMAP)
Hydrolysis Half-Life (Aqueous Media)	~10 minutes	~15 minutes
Optimal Base	Triethylamine (TEA)	Pyridine or DMAP (to overcome sterics)

Experimental Methodologies: Self-Validating Sulfonamide Synthesis

To ensure high yields and reproducibility, the following protocol establishes a self-validating system for synthesizing sulfonamides using either scaffold. The methodology integrates in-process controls to verify intermediate stability and product formation.

Causality in Experimental Design: Sulfonyl chlorides react competitively with water to form unreactive sulfonic acids. Therefore, the use of anhydrous solvents and non-nucleophilic bases is not merely a recommendation, but a chemical necessity to drive the equilibrium toward the desired sulfonamide (4)[4].

Step-by-Step Protocol:

• Preparation (Anhydrous Conditions): Dissolve the target amine (1.0 eq) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) at a concentration of 0.2 M under an inert argon atmosphere.

  • Causality: Argon displacement prevents atmospheric moisture from initiating premature hydrolysis of the sulfonyl chloride.

• Base Addition: Add a non-nucleophilic base such as triethylamine (1.5-2.0 eq) or, for the sterically hindered 1,4-oxazepane-4-sulfonyl chloride, pyridine (2.0-3.0 eq) combined with a catalytic amount of DMAP (0.1 eq). Cool the mixture to 0 °C using an ice bath.

• Electrophile Addition: Slowly add the sulfonyl chloride (1.1-1.2 eq) dropwise to the reaction mixture.

  • Causality: Dropwise addition at 0 °C controls the exothermic nature of the reaction and minimizes the formation of bis-sulfonylation byproducts.

• In-Process Control (Self-Validation): Allow the reaction to warm to room temperature. Monitor the reaction every 30 minutes using LC-MS or TLC.

  • Validation Check: The disappearance of the sulfonyl chloride mass peak and the appearance of the product mass peak confirms successful coupling. If a mass corresponding to the sulfonic acid[M-Cl+OH] is detected, moisture contamination has occurred.

• Quench and Extraction: Once complete, quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification and Final Validation: Purify the crude residue via silica gel flash chromatography (typically a hexane/ethyl acetate gradient). Validate the final structure and purity (>95%) using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Self-validating experimental workflow for sulfonamide synthesis.

References

• Benchchem (2025). A Comparative Guide to 1,4-Oxazepane and Morpholine Scaffolds in Drug Design.1

• Journal of Medicinal Chemistry - ACS Publications (2004). New Series of Morpholine and 1,4-Oxazepane Derivatives as Dopamine D4 Receptor Ligands: Synthesis and 3D-QSAR Model.2

• ChemRxiv (2024). A short scalable route to bis-morpholine spiroacetals and oxazepane analogues: useful 3D-scaffolds for compound library assembly.3

• Benchchem (2025). Optimizing reaction conditions for 1,4-Oxazepane-6-sulfonamide synthesis.4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

GC-MS Impurity Profiling of 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl Chloride: A Comparative Guide

Introduction & Analytical Challenges

2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride is a highly reactive, structurally complex building block utilized in the synthesis of novel sulfonamide-based therapeutics. Like many aliphatic and heterocyclic sulfonyl chlorides, it presents significant analytical challenges. Accurately quantifying its impurities—such as the unreacted oxazepane amine starting material, sulfonic acid degradants, and dimeric byproducts—is critical for ensuring downstream reaction yields and API purity.

This guide objectively compares two primary Gas Chromatography-Mass Spectrometry (GC-MS) methodologies for impurity profiling: Direct GC-MS Analysis and Pre-column Derivatization GC-MS . By examining retention time stability, peak fidelity, and limits of quantification (LOQ), this guide provides actionable, field-proven protocols designed to overcome the inherent thermal lability of sulfonyl chlorides.

Mechanistic Insights: The Causality of Degradation

As an analytical scientist, it is crucial to understand why certain methods fail before selecting a protocol. Sulfonyl chlorides are inherently electrophilic and thermally labile. In the heated injection port of a gas chromatograph (typically set to 250 °C for volatilization), they are prone to thermal degradation, expelling sulfur dioxide (SO₂) to form alkyl chlorides [3].

Furthermore, trace moisture in the sample matrix or carrier gas can rapidly hydrolyze the sulfonyl chloride into 2-(propan-2-yl)-1,4-oxazepane-4-sulfonic acid. Sulfonic acids exhibit poor volatility and interact strongly with active silanol groups on the capillary column, resulting in severe peak tailing, irreversible adsorption, and artificially low purity readouts.

To circumvent this, researchers often employ derivatization. Reacting the sulfonyl chloride with a secondary amine (e.g., diethylamine) converts it into a highly stable N,N-diethylsulfonamide [2]. This transformation eliminates the reactive electrophilic center, ensuring structural integrity during volatilization and providing sharp, reproducible chromatographic peaks.

Caption: Degradation vs. derivatization pathways for sulfonyl chlorides in GC-MS.

Comparative Performance Data: Retention Times & Peak Fidelity

The following table compares the retention times and chromatographic performance of the main component and its common impurities using both Direct Analysis (Method A) and Derivatization (Method B) on a standard 5% phenyl-methylpolysiloxane (DB-5MS) column. The low-polarity DB-5MS phase is selected because it minimizes secondary interactions with the basic nitrogen of the oxazepane ring.

Table 1: GC-MS Retention Times & Peak Characteristics

Analyte / Impurity	MW ( g/mol )	Method A (Direct) RT (min)	Method A Peak Shape	Method B (Deriv.) RT (min)	Method B Peak Shape
2-(Propan-2-yl)-1,4-oxazepane (Starting Material)	143.2	5.2	Sharp	5.2	Sharp (Unaffected)
2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride (Target)	241.7	11.4	Broad / Tailing	14.1	Sharp (As Sulfonamide)
2-(Propan-2-yl)-1,4-oxazepane-4-sulfonic acid (Hydrolysis)	223.3	12.8	Severe Tailing	12.8	Severe Tailing*
Bis(2-(propan-2-yl)-1,4-oxazepan-4-yl) sulfone (Dimer)	348.5	18.5	Sharp	18.5	Sharp (Unaffected)

*Note: Sulfonic acids do not react with diethylamine and remain highly polar. For comprehensive profiling that includes accurate quantification of the sulfonic acid, a secondary silylation step (e.g., using BSTFA) is required.

Experimental Methodologies & Self-Validating Protocols

To ensure a self-validating system, both protocols utilize an internal standard (IS), such as 1-chloronaphthalene, to monitor injection efficiency and recovery. Selected Ion Monitoring (SIM) mode is utilized to achieve sub-ppm sensitivity, targeting the [SO₂Cl]⁺ fragment (m/z 99/101) and specific molecular ions [1].

Protocol A: Direct GC-MS Analysis (Trace Impurity Focus)

Best for: Rapid screening of volatile starting materials and dimers, accepting lower accuracy for the main sulfonyl chloride peak.

• Sample Preparation: Dissolve 10 mg of the sample in 1.0 mL of rigorously anhydrous dichloromethane (DCM) containing 10 µg/mL of 1-chloronaphthalene (IS).

• GC Inlet Conditions: Use a deactivated splitless liner. Set the injector temperature to 200 °C (lowered from the standard 250 °C to minimize thermal degradation).

• Oven Program: Start at 50 °C (hold 1 min), ramp at 15 °C/min to 280 °C (hold 5 min).

• Detection: Electron Ionization (EI) at 70 eV. Scan range m/z 50–400.

• Validation Check: Calculate the peak area of the internal standard. If the IS recovery drops by >5% between runs, it indicates the formation of active sites in the GC inlet liner (often caused by HCl buildup from sulfonyl chloride degradation), necessitating immediate liner replacement.

Protocol B: Pre-Column Derivatization GC-MS (High Fidelity)

Best for: Accurate quantification of the main sulfonyl chloride component and stable impurity profiling.

• Derivatization Reaction: Dissolve 10 mg of the sample in 0.5 mL of anhydrous acetonitrile. Add 0.5 mL of a 1M diethylamine solution in acetonitrile.

• Incubation: Vortex for 30 seconds and allow the reaction to proceed at room temperature for 10 minutes. The conversion to the sulfonamide is rapid and quantitative.

• Quenching & Extraction: Add 1.0 mL of water to quench unreacted amines, then extract with 1.0 mL of hexane containing 10 µg/mL 1-chloronaphthalene (IS). Extract the upper organic layer.

• GC Inlet Conditions: Inject 1.0 µL of the organic layer. Injector temperature can be safely set to 250 °C as the sulfonamide is thermally stable.

• Validation Check: The absence of the m/z 99 fragment in the chromatogram confirms 100% derivatization efficiency.

Caption: Step-by-step GC-MS analytical workflow incorporating pre-column derivatization.

Conclusion

While Direct GC-MS (Method A) provides a rapid assessment of non-reactive impurities like the starting oxazepane amine and dimeric sulfones, it fundamentally compromises the quantification of the 2-(propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride itself due to thermal degradation. For rigorous, regulatory-compliant impurity profiling, Pre-column Derivatization (Method B) is the superior alternative. By converting the labile sulfonyl chloride into a robust diethylsulfonamide, analysts can achieve sharp peak shapes, stable retention times, and highly reproducible quantification.

References

• Babu MD, Babu SK, Kishore K. "Development and Validation of a GC-MS with SIM Method for the Determination of Trace Levels of Methane Sulfonyl Chloride as an Impurity in Itraconazole API." Journal of Analytical & Bioanalytical Techniques, 2016. URL:[Link][1]

• "Analysis of chlorinated, sulfochlorinated and sulfonamide derivatives of n-tetradecane by gas chromatography/mass spectrometry." Journal of Chromatography A, 2005. URL:[Link][2]

Sources

• 1. omicsonline.org [omicsonline.org]
• 2. Analysis of chlorinated, sulfochlorinated and sulfonamide derivatives of n-tetradecane by gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride

The sulfonyl chloride group is a highly reactive electrophile, readily undergoing nucleophilic substitution.[1] This reactivity, while useful in synthesis, is also the source of its primary hazards. The most significant of these is its violent reaction with water and other nucleophiles, such as alcohols and amines.[2] This reaction, known as hydrolysis, produces the corresponding sulfonic acid and corrosive hydrogen chloride (HCl) gas.[1][3] Exposure to HCl gas can cause severe irritation to the respiratory tract, and direct contact with the sulfonyl chloride can lead to serious skin and eye burns.[4][5]

This guide is structured to provide a comprehensive operational plan, from initial preparation and engineering controls to the final disposal of waste, ensuring a self-validating system of safety for handling this and other sulfonyl chlorides.

I. Hazard Assessment and Engineering Controls

Before any experimental work begins, a thorough risk assessment is mandatory. The primary hazards associated with 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride are its corrosivity, reactivity with water, and the potential for inhalation of toxic vapors.[4][6]

Engineering Controls:

• Chemical Fume Hood: All handling of 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride must be conducted in a certified chemical fume hood to minimize the risk of inhalation exposure.[7]

• Inert Atmosphere: Due to its moisture sensitivity, reactions involving this compound should be carried out under an inert atmosphere (e.g., nitrogen or argon).[1] This prevents degradation of the reagent and the formation of HCl gas.

• Safety Shower and Eyewash Station: A readily accessible and tested safety shower and eyewash station are essential in the event of accidental exposure.[8]

II. Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial for providing comprehensive protection. The following table summarizes the required PPE for handling 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride.

Body Part	Required PPE	Rationale
Eyes/Face	Chemical safety goggles and a face shield	Provides protection from splashes and fumes.[8][9]
Hands	Nitrile or neoprene gloves	Provides a barrier against skin contact. Check glove manufacturer's compatibility charts for sulfonyl chlorides.
Body	Flame-resistant lab coat	Protects against splashes and spills.[8]
Respiratory	A NIOSH-approved respirator with an acid gas cartridge may be necessary for spills or if working outside of a fume hood.[8]	Protects against inhalation of HCl gas and other vapors.

III. Step-by-Step Handling and Experimental Protocol

The following protocol outlines the safe handling of 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride during a typical synthetic procedure.

Preparation:

• Ensure the work area within the fume hood is clean, dry, and free of incompatible materials.

• Assemble and dry all glassware in an oven prior to use to remove any residual moisture.

• Have all necessary reagents and quenching solutions prepared and readily accessible.

Experimental Workflow:

Caption: Workflow for the safe handling of 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride.

Procedure:

• Dispensing: When dispensing the sulfonyl chloride, do so under an inert atmosphere. Use a dry syringe or cannula for liquid transfers.

• Reaction: Add the sulfonyl chloride dropwise to the reaction mixture, especially when reacting with nucleophiles, to control the reaction rate and temperature.

• Quenching: Upon completion of the reaction, the mixture should be quenched by slowly adding it to a stirred, cooled solution (e.g., a saturated aqueous solution of sodium bicarbonate) to neutralize any remaining sulfonyl chloride and HCl. Never add water or quenching solution directly to the neat sulfonyl chloride , as this can cause a violent exothermic reaction.[10]

IV. Spill Management and Disposal Plan

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and further contamination.

Spill Response:

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Ventilate: Ensure the fume hood is operating at maximum capacity.

• Contain: For small spills, use an inert absorbent material such as sand, vermiculite, or a commercial sorbent.[7] Do not use combustible materials like paper towels.

• Neutralize: Once absorbed, the material should be cautiously treated with a basic solution (e.g., sodium carbonate) to neutralize the acidic components.

• Dispose: The neutralized spill residue should be collected in a sealed container and disposed of as hazardous waste.[7]

Waste Disposal:

All waste containing 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride or its byproducts should be considered hazardous.

• Liquid Waste: Halogenated organic waste should be collected in a designated, properly labeled container.

• Solid Waste: Contaminated solid waste (e.g., gloves, absorbent materials) should be placed in a sealed bag and disposed of in the appropriate solid waste stream.

• Unused Reagent: Unused or expired sulfonyl chloride should be disposed of by slowly adding it to a stirred, basic solution (e.g., a solution of sodium hydroxide or sodium carbonate) in a fume hood.[7] The resulting neutralized aqueous solution can then be disposed of in accordance with local regulations.

By adhering to these protocols, researchers can safely handle 2-(Propan-2-yl)-1,4-oxazepane-4-sulfonyl chloride and other reactive sulfonyl chlorides, fostering a culture of safety and scientific excellence in the laboratory.

References

• Sulfonyl halide - Wikipedia. Wikipedia. [Link]

• How does water add to a sulfur molecule with a chloride attached? ResearchGate. [Link]

• Does this reaction need to occur in under dry conditions? Will water react with the sulphonylchloride? Reddit. [Link]

• Material Safety Data Sheet - Pyridine-3-sulfonyl chloride hydrochloride. Cole-Parmer. [Link]

• Dräger Gas Detectors & PPE for Sulfuryl chloride. Dräger. [Link]

• ICSC 0198 - SULPHURYL CHLORIDE. International Labour Organization. [Link]

• Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water. Journal of the Chemical Society B: Physical Organic (RSC Publishing). [Link]

• BENZENE SULFONYL CHLORIDE HAZARD SUMMARY. New Jersey Department of Health. [Link]

• sulphuryl chloride - Sdfine. Sdfine. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Sulfonyl halide - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. nj.gov [nj.gov]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. SULFURYL CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]